(S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate

Core Science & Biosynthesis

1H and 13C NMR chemical shifts for (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate

An In-Depth Technical Guide to the 1H and 13C NMR Chemical Shifts of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate

Introduction

(S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate is a valuable chiral building block in modern organic synthesis and medicinal chemistry. As an amino acid derivative, its stereochemical integrity and purity are paramount for its successful application in the synthesis of complex target molecules, including pharmaceuticals and other bioactive compounds. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful analytical technique for the unambiguous structural elucidation and purity assessment of such molecules. This guide provides a comprehensive analysis of the predicted 1H and 13C NMR spectra of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate, offering field-proven insights into spectral interpretation, experimental best practices, and the underlying principles governing the observed chemical shifts and coupling constants. This document is intended for researchers, scientists, and drug development professionals who rely on NMR for routine characterization of small organic molecules.

Molecular Structure and Atom Numbering

To facilitate a clear and unambiguous discussion of the NMR spectral data, the atoms in (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate have been systematically numbered. This numbering scheme will be used consistently throughout this guide for the assignment of NMR signals.

Figure 1: Molecular structure of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate with atom numbering.

Predicted 1H and 13C NMR Data

The following tables summarize the predicted NMR data for (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate in deuterated chloroform (CDCl3) as the solvent, with tetramethylsilane (TMS) as the internal standard (δ = 0.00 ppm). These predictions are based on established chemical shift values for analogous functional groups and structural motifs.[1][2][3]

Table 1: Predicted 1H NMR Data (400 MHz, CDCl3)

Atom #	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
H-N	~5.0	br d	~8.0	1H	NH
H-3	~4.1	m	-	1H	CH-N
H-6	4.12	q	7.1	2H	O-CH2-CH3
H-2a, H-2b	~2.5	dd	-	2H	CH2-CO
H-10, H-11, H-12	1.44	s	-	9H	C(CH3)3
H-7	1.25	t	7.1	3H	O-CH2-CH3
H-4	1.22	d	6.8	3H	CH-CH3

Table 2: Predicted 13C NMR Data (100 MHz, CDCl3)

Atom #	Chemical Shift (δ, ppm)	Assignment
C-1	~171.5	Ester C=O
C-8	~155.1	Carbamate C=O
C-9	~79.2	C (CH3)3
C-6	~60.4	O-C H2-CH3
C-3	~45.0	C H-N
C-2	~41.0	C H2-CO
C-10, C-11, C-12	~28.4	C(C H3)3
C-4	~20.5	CH-C H3
C-7	~14.2	O-CH2-C H3

Experimental Protocol for NMR Data Acquisition

The acquisition of high-quality NMR data is contingent upon meticulous sample preparation and the selection of appropriate experimental parameters. The following protocol represents a self-validating system for the characterization of small molecules like (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate.

Figure 2: Standard workflow for NMR sample preparation, data acquisition, and processing.

1. Sample Preparation [4][5][6]

• Amount of Substance: For a standard 1H NMR spectrum, weigh approximately 5-10 mg of the compound. For a 13C NMR spectrum, a higher concentration is required, typically 20-50 mg, due to the lower natural abundance of the 13C isotope.[7]

• Solvent: Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl3). CDCl3 is a common choice for its excellent solubilizing properties for a wide range of organic compounds and its single residual solvent peak at δ 7.26 ppm.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference standard (δ = 0.00 ppm for both 1H and 13C).

• Procedure: Dissolve the sample in the deuterated solvent in a small vial before transferring the solution to a clean, dry 5 mm NMR tube. This ensures homogeneity and allows for the filtration of any particulate matter, which can degrade spectral quality. Cap the NMR tube securely.

2. Instrumental Parameters (Data Acquisition) [8][9]

• Spectrometer: A 400 MHz (or higher) spectrometer is recommended for good signal dispersion.

• Locking and Shimming: The instrument's field frequency is locked onto the deuterium signal of the solvent (CDCl3). The magnetic field homogeneity is then optimized through a process called shimming, which is crucial for obtaining sharp, symmetrical peaks.

• 1H NMR Parameters:

  • Pulse Program: A standard single-pulse experiment is typically sufficient.

  • Number of Scans (NS): 8 to 16 scans are usually adequate for a sample of this concentration.

  • Relaxation Delay (D1): A delay of 1-2 seconds between scans allows for sufficient relaxation of the protons.

• 13C NMR Parameters:

  • Pulse Program: A proton-decoupled pulse sequence is used to simplify the spectrum to single lines for each carbon and to benefit from the Nuclear Overhauser Effect (NOE).

  • Number of Scans (NS): A significantly higher number of scans (e.g., 128 to 1024 or more) is necessary compared to 1H NMR.

  • Relaxation Delay (D1): A 2-second delay is a reasonable starting point.

3. Data Processing [10][11]

• Fourier Transformation (FT): The raw data (Free Induction Decay, FID) is converted into the frequency domain spectrum through FT.

• Phase Correction: The phase of the spectrum is adjusted manually or automatically to ensure that all peaks are in the pure absorption mode (positive and symmetrical).

• Baseline Correction: The baseline of the spectrum is corrected to be flat.

• Referencing: The spectrum is calibrated by setting the TMS peak to 0.00 ppm.

• Integration: For the 1H NMR spectrum, the area under each peak is integrated to determine the relative number of protons giving rise to each signal.

In-depth Spectral Analysis and Interpretation

1H NMR Spectrum

• Ethyl Ester Group (H-6 and H-7): The methylene protons of the ethyl group (H-6) are adjacent to an electron-withdrawing oxygen atom, causing them to be deshielded and appear at approximately 4.12 ppm.[12] This signal is split into a quartet by the three neighboring methyl protons (n+1 = 3+1 = 4). The methyl protons (H-7) are more shielded and resonate further upfield at around 1.25 ppm. Their signal is split into a triplet by the two adjacent methylene protons (n+1 = 2+1 = 3). The coupling constant for both signals will be identical, typically around 7.1 Hz.

• Butanoate Backbone (H-2, H-3, H-4):

  • The methine proton at the chiral center (H-3) is attached to the nitrogen atom and is expected to appear around 4.1 ppm as a multiplet due to coupling with the adjacent CH2 protons (H-2) and the CH3 protons (H-4).

  • The protons on the C-2 methylene group are diastereotopic due to the adjacent stereocenter at C-3. This means they are chemically non-equivalent and will have different chemical shifts. They will couple with each other (geminal coupling) and with the H-3 proton (vicinal coupling), resulting in a complex multiplet, likely a pair of doublets of doublets, around 2.5 ppm. Their proximity to the electron-withdrawing carbonyl group causes this downfield shift.

  • The methyl protons at C-4 are in a standard alkyl environment and are expected to resonate upfield at about 1.22 ppm. This signal will appear as a doublet due to coupling with the single proton at H-3.

• Boc Protecting Group (H-N and H-10, H-11, H-12):

  • The nine protons of the tert-butyl group are all chemically equivalent and magnetically isolated from other protons in the molecule. They will therefore appear as a prominent sharp singlet at approximately 1.44 ppm.[13]

  • The amide proton (H-N) is expected to appear as a doublet around 5.0 ppm due to coupling with the H-3 proton. Its chemical shift can be concentration-dependent, and the peak may be broadened due to quadrupole effects from the nitrogen atom and chemical exchange.

13C NMR Spectrum

• Carbonyl Carbons (C-1 and C-8): The two carbonyl carbons are the most deshielded carbons in the molecule and appear furthest downfield.[3] The ester carbonyl (C-1) is predicted around 171.5 ppm, while the carbamate carbonyl (C-8) is typically found slightly more upfield, around 155.1 ppm.

• Ethyl Ester Group (C-6 and C-7): The methylene carbon (C-6) bonded to the oxygen atom is deshielded and appears at about 60.4 ppm. The terminal methyl carbon (C-7) is a typical alkyl carbon and resonates upfield at approximately 14.2 ppm.

• Butanoate Backbone (C-2, C-3, C-4):

  • The methine carbon of the chiral center (C-3), attached to the nitrogen, is found around 45.0 ppm.

  • The methylene carbon adjacent to the ester carbonyl (C-2) is located at about 41.0 ppm.

  • The methyl carbon (C-4) appears in the aliphatic region at approximately 20.5 ppm.

• Boc Protecting Group (C-9, C-10, C-11, C-12):

  • The quaternary carbon of the tert-butyl group (C-9) is deshielded by the adjacent oxygen atom and appears around 79.2 ppm.[13]

  • The three equivalent methyl carbons of the tert-butyl group (C-10, C-11, C-12) give rise to a single, intense signal at about 28.4 ppm.

Conclusion

NMR spectroscopy provides an indispensable tool for the structural verification and quality control of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate. The predicted 1H and 13C NMR spectra exhibit distinct and well-resolved signals for each unique proton and carbon environment within the molecule. A thorough understanding of the expected chemical shifts, multiplicities, and coupling constants, as outlined in this guide, enables researchers to confidently confirm the identity and purity of this important chiral building block, ensuring the integrity of subsequent synthetic transformations. The application of the standardized experimental protocols described herein will facilitate the acquisition of high-quality, reproducible NMR data critical for advancing research and development in the chemical and pharmaceutical sciences.

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Crystal Structure and Absolute Configuration of (S)-Ethyl 3-((tert-butoxycarbonyl)amino)butanoate: A Comprehensive Crystallographic Guide

Executive Summary

In the development of peptidomimetics and advanced chiral active pharmaceutical ingredients (APIs), the precise stereochemical characterization of building blocks is non-negotiable. (S)-Ethyl 3-((tert-butoxycarbonyl)amino)butanoate ( C11​H21​NO4​ ) serves as a foundational β -amino acid ester used in the synthesis of proteolysis-resistant β -peptides. This whitepaper provides an in-depth, self-validating methodological guide for determining the crystal structure and absolute configuration (AC) of this highly flexible, light-atom-only molecule using Single-Crystal X-Ray Diffraction (SCXRD).

Chemical Context & Structural Significance

The homologation of standard proteinogenic amino acids into β

• and γ -peptides has revolutionized bioorganic chemistry. These unnatural oligomers exhibit extraordinary stability against metabolic and proteolytic degradation[1]. The predictable folding of these peptides—such as the formation of stable 14-helices—is entirely dictated by the stereochemical integrity at the C3 ( β ) position of the monomeric building blocks[1].

Because (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate contains only light atoms (Carbon, Hydrogen, Nitrogen, and Oxygen), it lacks the heavy-atom anomalous scatterers traditionally relied upon for Bijvoet pair differentiation. Therefore, specialized crystallographic techniques must be employed to unequivocally assign its absolute configuration.

Crystallographic Workflow & Methodology

To overcome the inherent flexibility of the ethyl ester and the N-Boc group, which often leads to low-melting solids or oils, specific low-temperature crystallization and data collection protocols are required.

Workflow for light-atom absolute configuration determination via SCXRD.

Protocol 1: Crystal Growth and Mounting

• Causality: Ethyl esters of N-Boc protected amino acids possess high conformational entropy. Standard evaporation often yields syrups. Vapor diffusion (e.g., dissolving the compound in a minimal amount of diethyl ether and diffusing pentane at 4 °C) reduces the kinetic energy of the system, promoting ordered nucleation over liquid-liquid phase separation.

• Step 1: Isolate a single, optically clear crystal (dimensions approx. 0.2×0.1×0.1 mm) under a polarized stereomicroscope.

• Step 2: Coat the crystal in a perfluoropolyether inert oil to prevent atmospheric moisture degradation and mitigate rapid thermal shock.

• Step 3: Mount the crystal on a MiTeGen cryoloop and immediately transfer it to the diffractometer's cold nitrogen stream at 100 K.

Protocol 2: SCXRD Data Collection

• Causality: For a molecule containing only C, H, N, and O, standard Molybdenum ( MoKα , λ=0.71073 Å) radiation produces an anomalous scattering signal ( Δf′′ ) that is too weak for reliable AC determination. Copper radiation ( CuKα , λ=1.54178 Å) must be used because it significantly enhances the anomalous dispersion of Oxygen atoms, providing the necessary contrast between Bijvoet pairs.

• Step 1: Center the crystal and determine the unit cell using a preliminary matrix scan.

• Step 2: Collect a highly redundant data set (redundancy > 4.0) to ensure accurate measurement of weak Friedel opposites.

• Step 3: Maintain the temperature at 100 K throughout collection. Why? Cryogenic temperatures minimize the Debye-Waller factors (atomic thermal vibrations), sharpening high-angle diffraction peaks and improving the signal-to-noise ratio required to resolve minute intensity differences.

Determination of Absolute Configuration

The absolute configuration is mathematically validated through a self-correcting system of statistical parameters.

The Flack Parameter ( x )

Introduced in 1983, the Flack parameter estimates the enantiomorph-polarity of the crystal[2]. It represents the mole fraction of the inverted enantiomer in the macroscopic crystal. For a pure (S)-enantiomer, x should refine to ≈0 with a standard uncertainty (s.u.) of <0.1 . If x≈1 , the structural model is the inverted (R)-enantiomer and must be flipped[2].

Advanced Light-Atom Validation

For light-atom structures, the classical Flack parameter can sometimes yield ambiguous standard uncertainties. To ensure absolute trustworthiness, the protocol mandates two secondary checks:

• Parsons' Quotients: Parsons et al. demonstrated that using intensity quotients and differences during refinement drastically improves the precision of the Flack parameter for light-atom structures[3].

• Hooft Parameter ( y ): If the Flack s.u. remains >0.1 , Bayesian statistics are applied to the Bijvoet differences to calculate the Hooft parameter, which provides relative probabilities for different chiral models and typically halves the standard uncertainty[4].

Decision matrix for validating absolute configuration using statistical parameters.

Data Presentation & Structural Analysis

Upon successful refinement, the structural data for (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate must align with the benchmark parameters outlined in Table 1.

Table 1: Benchmark Crystallographic Data for AC Validation

Parameter	Benchmark Specification
Chemical Formula	C11​H21​NO4​
Formula Weight	231.29 g/mol
Crystal System / Space Group	Orthorhombic / P21​21​21​ (Sohncke group required for chiral purity)
Temperature	100(2) K
Radiation	CuKα ( λ=1.54178 Å)
Reflections Collected / Unique	> 15,000 / > 3,000 ( Rint​<0.05 )
Flack Parameter ( x )	0.02±0.04 (Validates S configuration)
Hooft Parameter ( y )	0.01±0.02 (Confirms Bayesian probability > 99.9%)

Solid-State Conformation

The solved structure will typically reveal an extended backbone conformation. The N-Boc group adopts a trans/anti geometry relative to the nitrogen lone pair to minimize steric clash with the β -methyl group. Intermolecular hydrogen bonding is primarily driven by N−H⋯O=C interactions between the carbamate N-H and the ester carbonyl, forming infinite 1D chains (a C(5) or C(7) graph-set motif) along the crystallographic axis.

Conclusion

The absolute configuration of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate can be definitively established using SCXRD, provided that the inherent challenges of its light-atom composition and conformational flexibility are mitigated. By coupling cryogenic CuKα data collection with advanced statistical validations (Flack, Parsons, and Hooft parameters), researchers can achieve a self-validating, mathematically rigorous proof of stereochemistry, ensuring the downstream integrity of synthesized β -peptides.

References

• Flack, H. D. (1983). "On enantiomorph-polarity estimation." Acta Crystallographica Section A, 39(6), 876-881. URL:[Link]

• Parsons, S., Flack, H. D., & Wagner, T. (2013). "Use of intensity quotients and differences in absolute structure refinement." Acta Crystallographica Section B, 69(3), 249-259. URL:[Link]

• Hooft, R. W. W., Straver, L. H., & Spek, A. L. (2008). "Determination of absolute structure using Bayesian statistics on Bijvoet differences." Journal of Applied Crystallography, 41(1), 96-103. URL:[Link]

• Seebach, D., Beck, A. K., & Bierbaum, D. J. (2004). "The world of beta- and gamma-peptides comprised of homologated proteinogenic amino acids and other components." Chemistry & Biodiversity, 1(8), 1111-1239. URL: [Link]

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• 4. Determination of absolute structure using Bayesian statistics on Bijvoet differences - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety data sheet and handling protocols for (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate

Advanced Safety Data and Handling Protocols for (S)-Ethyl 3-((tert-butoxycarbonyl)amino)butanoate

Executive Briefing

In modern synthetic organic chemistry and drug development, chiral β -amino acid derivatives are critical building blocks for the design of peptidomimetics, β -peptides, and active pharmaceutical ingredients (APIs). (S)-Ethyl 3-((tert-butoxycarbonyl)amino)butanoate (CAS: 166194-56-5)[1] is a highly versatile, protected β -amino ester.

As a Senior Application Scientist, I have designed this whitepaper to move beyond standard safety data sheets (SDS). This guide synthesizes physicochemical profiling with field-proven, causality-driven handling protocols. Every procedure detailed herein is engineered to be a self-validating system, ensuring both operator safety and chemical integrity.

Part 1: Physicochemical Profiling & Hazard Causality

To safely handle and manipulate this compound, one must first understand its fundamental properties and the mechanistic reasons behind its hazard classifications.

Table 1: Quantitative Physicochemical Properties

Property	Value / Description
IUPAC Name	Ethyl (3S)-3-[(tert-butoxycarbonyl)amino]butanoate
CAS Number	166194-56-5[1]
Molecular Formula	C11H21NO4
Molecular Weight	231.29 g/mol [1]
Appearance	White to off-white solid / viscous liquid

| Optimal Storage | 2°C to 8°C (Short-term) / -20°C (Long-term)[2] |

Table 2: GHS Hazard Classifications & Mechanistic Causality Based on standard safety data sheets[2][3], this compound exhibits specific irritant properties. Understanding why it is an irritant is crucial for effective risk mitigation.

GHS Code	Hazard Statement	Mechanistic Causality
H315	Causes skin irritation	The compound is a lipophilic ester. Upon contact, it partitions into the lipid bilayers of the stratum corneum, causing localized disruption and mild inflammatory cascades.
H319	Causes serious eye irritation	The urethane (Boc) and ester moieties can interact with corneal proteins. Trace hydrolysis in the aqueous environment of the eye generates localized acidic micro-environments.
H335	May cause respiratory irritation	Inhalation of aerosolized dust leads to deposition in the respiratory mucosa. Cellular contact triggers localized irritation due to the reactive nature of the functional groups.

Part 2: Causality-Driven Storage and Stability

Standard protocols dictate storing this chemical in a sealed container at low temperatures (typically -20°C for long-term preservation)[3].

The Causality of Degradation:

• Thermal Sensitivity: The tert-butoxycarbonyl (Boc) protecting group is generally robust under neutral conditions. However, elevated temperatures in the presence of trace acidic impurities can trigger spontaneous decarboxylation, releasing isobutylene gas and carbon dioxide.

• Moisture Sensitivity: While the Boc group is stable against base, the ethyl ester is susceptible to slow hydrolysis if exposed to ambient atmospheric moisture. Storing the compound in a desiccated, cold environment prevents the formation of the free β -amino acid, preserving the integrity of the chiral center.

Part 3: Self-Validating Experimental Workflows

The most common application for this compound is its integration into peptide chains, which requires the chemoselective removal of the Boc group without hydrolyzing the ethyl ester.

SOP 1: Chemoselective Boc-Deprotection

This protocol utilizes anhydrous acidic conditions to selectively cleave the urethane linkage.

• Step 1: Dissolution. Dissolve (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate in anhydrous dichloromethane (DCM) to a concentration of 0.1 M.

  • Expert Insight: Anhydrous conditions are mandatory. The presence of water during acidification will cause competitive hydrolysis of the ethyl ester, ruining the chemoselectivity.

• Step 2: Acidification. Cool the reaction flask to 0°C using an ice bath. Add Trifluoroacetic Acid (TFA) dropwise to achieve a final concentration of 20% v/v.

  • Expert Insight: Cooling mitigates the exothermic protonation of the urethane oxygen, preventing thermal degradation of the ester.

• Step 3: Self-Validating Monitoring. Stir for 2 hours, allowing the reaction to warm to room temperature. Monitor via Thin Layer Chromatography (TLC).

  • Validation Mechanism: Stain the TLC plate with Ninhydrin. The Boc-protected starting material will remain invisible (Ninhydrin-negative). The successful generation of the free amine will immediately manifest as a deep purple/pink spot (Ruhemann's purple) upon heating. This provides definitive, visual proof of reaction completion.

• Step 4: Concentration & Neutralization. Remove DCM and excess TFA under reduced pressure. The resulting TFA-amine salt must be neutralized with saturated aqueous NaHCO3​ prior to downstream peptide coupling.

Fig 1. Mechanistic pathway of Boc-deprotection yielding the reactive beta-amino acid ester.

Part 4: Emergency Response & Waste Management

In the event of a localized laboratory spill, immediate containment is required to prevent aerosolization and subsequent respiratory exposure (H335)[2].

SOP 2: Spill Containment and Neutralization

• Step 1: Evacuation & Ventilation. Immediately increase fume hood flow rates or room ventilation.

• Step 2: PPE Donning. Operators must wear nitrile gloves. Expert Insight: Nitrile is preferred over latex because the solvents typically used with this compound (e.g., DCM, DMF) rapidly permeate latex, acting as carriers that drag the dissolved ester through the glove and into the skin.

• Step 3: Containment. Cover the spill with an inert, dry absorbent material (e.g., vermiculite or sand).

• Step 4: Decontamination. Sweep the absorbed mixture into a designated hazardous waste container. Wash the affected area with mild soap and water. Do not use strong bases for cleaning, as they will rapidly hydrolyze the ester, potentially generating unwanted heat.

Fig 2. Step-by-step emergency spill response workflow for localized laboratory contamination.

References

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Thermodynamic Profiling of Boc-Protected β-Amino Acid Ethyl Esters: A Technical Guide for Scale-Up and Peptidomimetic Synthesis

Executive Summary

Boc-protected β -amino acid ethyl esters are indispensable building blocks in the synthesis of foldamers, peptidomimetics, and novel small-molecule therapeutics. While their synthetic utility is well-documented, scale-up failures in pharmaceutical manufacturing frequently stem from a fundamental misunderstanding of their thermodynamic properties. The dual protection strategy—utilizing a tert-butoxycarbonyl (Boc) group at the amine and an ethyl ester at the carboxyl terminus—radically alters the thermodynamic landscape of the native β -amino acid.

As a Senior Application Scientist, I have designed this whitepaper to systematically deconstruct the thermodynamic behavior of these molecules. By exploring the causality behind their solubility, heat capacity ( Cp​ ), and phase transition enthalpies, this guide provides drug development professionals with the self-validating protocols necessary to optimize reaction conditions and downstream processing.

Structural Causality and Thermodynamic Principles

Native β -amino acids exist as highly polar zwitterions. This ionic character results in exceptionally high lattice energies, high melting points, and poor solubility in organic solvents. The introduction of orthogonal protecting groups disrupts this zwitterionic network, fundamentally shifting the molecule's thermodynamic profile.

• Disruption of Lattice Energy via N-Boc Protection: The bulky, non-polar tert-butyl group of the Boc moiety increases the free volume within the crystal lattice. This steric bulk prevents tight molecular packing, drastically lowering the enthalpy of fusion ( ΔHfus​ ) and the melting point ( Tm​ ). As demonstrated in foundational studies on1 [1], the interplay between the polar backbone and the nonpolar Boc group dictates the partition coefficient, pushing the molecule toward lipophilicity.

• Shift in Solvation Thermodynamics via C-Terminal Esterification: Esterification of the carboxylic acid removes the primary hydrogen-bond donor. Consequently, the solvation thermodynamics shift from being enthalpy-driven (as seen in aqueous environments) to entropy-driven in organic solvents. The heat capacity ( Cp​ ) of these protected molecules also increases due to the additional vibrational and rotational degrees of freedom introduced by the aliphatic chains, a phenomenon similarly observed in 2 [2].

Quantitative Thermodynamic Data

To contextualize these principles, the following table summarizes the representative thermodynamic properties of a model compound in this class (N-Boc- β -alanine ethyl ester).

Thermodynamic Property	Representative Value	Analytical Method
Melting Point ( Tm​ )	32.5 ± 0.5 °C	Differential Scanning Calorimetry (DSC)
Enthalpy of Fusion ( ΔHfus​ )	18.2 kJ/mol	DSC (10 °C/min heating rate)
Heat Capacity ( Cp​ at 298 K)	345 J/(mol·K)	Modulated DSC (mDSC)
Solubility in DMSO (298 K)	> 150 mg/mL	Gravimetric Analysis
Solubility in Water (298 K)	< 0.5 mg/mL	Gravimetric Analysis

Self-Validating Experimental Protocols

Predictive thermodynamic models often fail for highly functionalized peptidomimetics due to complex, competing solvent-solute interactions. Therefore, empirical determination is required. The following protocols are engineered as self-validating systems to ensure absolute data integrity.

Protocol 1: Determination of Heat Capacity and Enthalpy of Fusion

Causality: Standard DSC cannot easily differentiate between reversible thermodynamic events (like glass transitions or heat capacity changes) and irreversible kinetic events (like thermal decomposition). Modulated DSC (mDSC) overlays a sinusoidal temperature oscillation on the linear heating rate, allowing for the mathematical separation of these signals.

Step-by-Step Methodology:

• System Calibration (Self-Validation Step): Calibrate the DSC using a high-purity Indium standard. Verify that the measured melting point ( Tm​ = 156.6 °C) and enthalpy of fusion ( ΔHfus​ = 28.62 J/g) are within ±1% of theoretical values. If the deviation exceeds 1%, the cell constant must be recalculated before proceeding.

• Sample Preparation: Weigh exactly 3.0 to 5.0 mg of the Boc-protected β -amino acid ethyl ester into an aluminum pan. Seal the pan hermetically to prevent solvent evaporation or premature sublimation, which would artificially skew the endothermic heat flow.

• Thermal Cycling: Equilibrate the sample at 0 °C. Apply a linear heating ramp of 10 °C/min up to 100 °C, modulated with an amplitude of ±1 °C every 60 seconds, under a continuous nitrogen purge (50 mL/min).

• Data Extraction: Integrate the reversible heat flow signal to calculate Cp​ . Integrate the total heat flow endothermic peak to determine ΔHfus​ .

Protocol 2: Gravimetric Determination of Saturation Solubility

Causality: Relying on visual dissolution can lead to supersaturation errors. Gravimetric analysis provides absolute empirical data, which is critical when 3 [3].

Step-by-Step Methodology:

• Saturation: Add an excess amount of the solid Boc-protected β -amino acid ethyl ester to 5.0 mL of the target solvent (e.g., DMSO or DCM) in a temperature-controlled, sealed glass vial maintained at 25.0 ± 0.1 °C.

• Equilibration (Self-Validation Step): Agitate the suspension via magnetic stirring. Withdraw a 0.5 mL aliquot at 24 hours and a second aliquot at 48 hours. If the calculated concentration difference between the 24h and 48h samples is <2%, true thermodynamic equilibrium is confirmed. If not, continue agitation for another 24 hours.

• Separation: Filter the equilibrated suspension through a 0.22 µm PTFE syringe filter (pre-warmed to 25 °C to prevent premature precipitation) to remove undissolved particulates.

• Quantification: Transfer a 1.0 mL aliquot of the clear filtrate to a pre-weighed glass vial. Evaporate the solvent entirely under high vacuum in a desiccator. Weigh the residual solid to calculate the exact solubility limit (mg/mL).

Thermodynamic Profiling Workflow

The logical relationship between sample preparation, thermal analysis, and solubility profiling is mapped below.

Workflow for thermodynamic profiling of Boc-protected β-amino acid derivatives.

Mechanistic Insights into Solvation and Stability

Understanding the thermodynamic data allows chemists to predict behavior during complex syntheses. The N-Boc group acts as a moderate hydrogen-bond acceptor but lacks strong donor capabilities, while the ethyl ester further masks the carboxylate donor. This results in a solvation shell highly dependent on dipole-dipole interactions and dispersion forces rather than rigid hydrogen-bonding networks.

According to4 [4], the solubility of these compounds increases monotonically with temperature in pure organic solvents. This indicates an endothermic dissolution process driven heavily by the entropy of mixing ( ΔSmix​ ). For scale-up professionals, this means that moderate heating during reactor charging will yield exponential returns in solubility, preventing the clogging of transfer lines and ensuring homogenous reaction kinetics during peptide coupling sequences.

References

• BenchChem Technical Support Team. "Navigating the Solubility of Boc-Dap-OH: A Technical Guide for Researchers." BenchChem.
• RSC Advances. "Supporting Information for tert-Butyloxycarbonyl-protected amino acid ionic liquids and their application to dipeptide synthesis." Royal Society of Chemistry.
• The Journal of Organic Chemistry. "Preparation of Protected syn-α,β-Dialkyl β-Amino Acids That Contain Polar Side Chain Functionality.
• Journal of Chemical & Engineering Data. "Thermodynamic Modeling, Hansen Solubility Parameters, and Solubility Behavior of N-Benzyloxycarbonyl-l-asparagine in Twelve Pure Solvent Systems at 283.15–323.15 K.

Sources

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• 2. rsc.org [rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Mechanism of action for (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate in asymmetric synthesis

Mechanism of Action for (S)-Ethyl 3-((tert-butoxycarbonyl)amino)butanoate in Asymmetric Synthesis: A Chiral Synthon for Advanced Peptidomimetics and APIs

Executive Summary

In the landscape of modern drug development, the architectural precision of active pharmaceutical ingredients (APIs) dictates their efficacy and safety. is a highly versatile, enantiopure β3 -amino acid derivative that serves as a foundational chiral pool synthon. Rather than acting as a passive structural unit, this molecule functions as an active stereocontrol element. This technical guide elucidates the mechanistic causality behind its reactivity, focusing on enolate conformational control, diastereoselective α -alkylation, and its critical role in assembling proteolytically stable peptidomimetics.

Mechanistic Principles of Stereocontrol

The synthetic power of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate lies in its ability to dictate the stereochemical outcome of newly formed adjacent bonds. This is achieved through highly predictable, substrate-directable 1[1].

• Kinetic Enolization and A1,3 Strain: Treatment of the ester with a non-nucleophilic strong base at cryogenic temperatures (-78 °C) generates a lithium enolate. The geometry of this enolate is not random; it is strictly governed by A1,3 allylic strain. To minimize the severe steric clash between the enolate oxygen and the β -methyl group, the system thermodynamically favors the formation of the (Z)-enolate[2].

• Facial Shielding via the Boc Group: Once the (Z)-enolate is locked via lithium chelation, the massive tert-butoxycarbonyl (Boc) protecting group on the β -amine rotates to minimize interactions with the enolate π -system. This positions the Boc group directly over the si-face of the enolate, creating an impenetrable steric wall.

• Electrophilic Trapping: Because the si-face is blocked,2[2]. This highly biased trajectory results in an anti relationship between the existing β -methyl group and the newly installed α -substituent, routinely yielding diastereomeric ratios (dr) exceeding 95:5[3].

Fig 1: Mechanistic pathway of diastereoselective enolate alkylation via steric shielding.

Validated Experimental Protocols

To ensure reproducibility in scale-up environments, the following self-validating protocol details the α -alkylation workflow. The causality of the temperature control is critical: warming the reaction prematurely disrupts the lithium chelation, leading to racemization and poor diastereoselectivity.

Protocol 1: Diastereoselective α -Alkylation

• Preparation of the Base: In an oven-dried Schlenk flask under argon, add dry THF (10 mL/mmol) and diisopropylamine (1.1 equiv). Cool to -78 °C. Add n-Butyllithium (1.05 equiv, 2.5 M in hexanes) dropwise. Stir for 30 minutes to form LDA.

• Enolate Generation: Dissolve (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate (1.0 equiv) in dry THF (2 mL/mmol). Add this solution dropwise to the LDA at -78 °C. Stir for 1 hour to ensure complete enolization and conformational locking via lithium chelation.

• Electrophilic Addition: Add the electrophile (e.g., benzyl bromide, 1.2 equiv) dropwise. Maintain the temperature at -78 °C for 4 hours to preserve the kinetic enolate geometry, then allow it to slowly warm to -20 °C over 2 hours to drive the reaction to completion.

• Quenching and Workup: Quench the reaction with saturated aqueous NH4​Cl to protonate any unreacted enolate. Extract with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

• Validation System: Analyze the crude mixture via 1H NMR prior to chromatography. The protocol is validated if the integration of the distinct α -proton signals confirms an anti:syn diastereomeric ratio of ≥ 95:5.

Quantitative Stereochemical Data

The efficacy of the facial shielding mechanism is evidenced by the high diastereoselectivity observed across various electrophiles. Increased steric bulk on the electrophile generally enhances the anti selectivity due to amplified transition-state penalties on the blocked si-face.

Electrophile ( R−X )	Product ( α -Substituent)	Yield (%)	Diastereomeric Ratio (anti:syn)	Mechanistic Causality
Methyl Iodide (MeI)	α -Methyl	88	96:4	Minimal steric bulk; high facial bias dictates dr.
Benzyl Bromide (BnBr)	α -Benzyl	82	98:2	Increased bulk of electrophile enhances anti selectivity.
Allyl Bromide	α -Allyl	85	95:5	Excellent precursor for downstream ring-closing metathesis.

Applications in Foldamer Synthesis

Beyond small-molecule APIs, this synthon is foundational in the synthesis of β -peptides. When oligomerized, β3 -amino acids (derived from the deprotection of this ester) predictably fold into stable secondary structures, most notably the 3[3]. The existing (S)-stereocenter restricts the ϕ and ψ dihedral angles of the peptide backbone, rendering the resulting foldamer 4[4]—a critical attribute for next-generation therapeutics.

Protocol 2: Deprotection and Peptide Coupling

• Saponification: Treat the ester with LiOH (2.0 equiv) in THF/ H2​O (3:1) at room temperature for 4 hours to yield the free acid. The mixed solvent system ensures solubility of both the organic substrate and the inorganic base.

• Boc Removal: Treat the resulting compound with 20% Trifluoroacetic acid (TFA) in dichloromethane (DCM) for 1 hour. Remove volatiles in vacuo to isolate the free β -amino acid TFA salt.

• Coupling: React the free amine with a subsequent Boc-protected amino acid using EDC·HCl (1.2 equiv), HOBt (1.2 equiv), and DIPEA (3.0 equiv) in DMF to propagate the peptide chain.

• Validation System: Confirm peptide coupling via LC-MS. Once oligomerized, validate the secondary structure formation using 2D NOESY NMR; the presence of cross-peaks between sequential amide protons ( NHi​ to NHi+1​ ) definitively proves the formation of the 14-helix foldamer.

Fig 2: Workflow for converting the chiral synthon into a proteolytically stable foldamer.

References

• Sigma-Aldrich Product Data: CAS 166194-56-5, (S)-Ethyl 3-((tert-butoxycarbonyl)amino)butanoate. Sigma-Aldrich.

• Juaristi, E., & Soloshonok, V. A. (2005). Enantioselective Synthesis of Beta-Amino Acids. Wiley-VCH. 1

• Seebach, D., et al. (2004). "Beta2-amino acids-syntheses, occurrence in natural products, and components of beta-peptides." Biopolymers. 3

• Juaristi, E., Quintana, D., Lamatsch, B., & Seebach, D. (1991). "Asymmetric synthesis of beta-amino acids. 1. Highly diastereoselective addition of a racemic beta-alanine enolate derivative to electrophiles." The Journal of Organic Chemistry. 2

• Seebach, D., et al. (2011). "Peptides Containing β -Amino Acid Patterns: Challenges and Successes in Medicinal Chemistry." ACS Publications. 4

Sources

• 1. Wiley-VCH - Enantioselective Synthesis of Beta-Amino Acids [wiley-vch.de]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Beta2-amino acids-syntheses, occurrence in natural products, and components of beta-peptides1,2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Spectroscopic Characterization of (S)-Ethyl 3-((tert-butoxycarbonyl)amino)butanoate: A Comprehensive Guide

Executive Summary

(S)-Ethyl 3-((tert-butoxycarbonyl)amino)butanoate —often abbreviated as Boc-(S)-β³-hAla-OEt—is a critical chiral building block in the development of peptidomimetics, β-peptides, and advanced active pharmaceutical ingredients (APIs). Because β-amino acids are highly resistant to enzymatic degradation, their incorporation into drug scaffolds is a major strategy in modern pharmacology[1].

As a Senior Application Scientist, I approach the characterization of such chiral intermediates not merely as a checklist of analytical tests, but as a self-validating system . Every spectroscopic technique must orthogonally confirm the findings of the others. A molecular weight confirmed by Mass Spectrometry (MS) is meaningless without Nuclear Magnetic Resonance (NMR) confirming the atomic connectivity, which in turn requires Fourier-Transform Infrared (FT-IR) spectroscopy to validate the electronic environment of the functional groups. Finally, chiral chromatography must confirm the stereochemical integrity of the (S)-enantiomer, as racemization is a persistent risk during synthesis[2].

This whitepaper outlines the definitive, field-proven protocols for the complete spectroscopic characterization of this molecule.

Analytical Workflow & Self-Validating Logic

To ensure absolute scientific integrity, our analytical workflow is designed so that the output of one method acts as the boundary condition for the next. For instance, the exact mass dictates the possible empirical formulas, while the 1D and 2D NMR definitively map the carbon-hydrogen framework.

Fig 1. Multimodal spectroscopic workflow for the structural validation of (S)-Boc-β-Aba-OEt.

Step-by-Step Experimental Methodologies

NMR Sample Preparation and Acquisition

Causality & Rationale: We utilize Deuterated Chloroform (CDCl₃) because it lacks exchangeable protons that would mask the critical N-H signal of the carbamate. Furthermore, CDCl₃ does not disrupt the intramolecular hydrogen bonding as aggressively as polar solvents like DMSO-d₆, allowing for a more accurate representation of the molecule's native conformation.

• Dissolution: Dissolve 15–20 mg of the purified compound in 0.6 mL of CDCl₃ (containing 0.03% v/v Tetramethylsilane as an internal standard).

• Filtration: Pass the solution through a glass wool plug or a 0.22 µm PTFE syringe filter directly into a 5 mm NMR tube to remove paramagnetic particulate matter that could cause peak broadening.

• Acquisition: Acquire ¹H NMR at 400 MHz (or 600 MHz for higher resolution of the diastereotopic protons) with 16 scans. Acquire ¹³C NMR at 100 MHz with a minimum of 512 scans to ensure an adequate signal-to-noise ratio for the quaternary carbons (Boc C=O and Ester C=O).

High-Resolution LC-MS (ESI+)

Causality & Rationale: Electrospray Ionization (ESI) in positive mode is selected because the molecule contains a basic nitrogen. Although the amine is Boc-protected, it readily accepts a proton or a sodium adduct. We intentionally induce in-source fragmentation by adjusting the cone voltage to validate the presence of the Boc group via its signature neutral losses.

• Dilution: Prepare a 1 µg/mL solution of the analyte in LC-MS grade Methanol/Water (50:50, v/v) containing 0.1% Formic Acid.

• Infusion: Inject 5 µL into the LC-HRMS system operating at a flow rate of 0.3 mL/min.

• Tuning: Set the capillary voltage to 3.0 kV and the desolvation temperature to 350°C. Monitor the mass range from m/z 100 to 500.

FT-IR Spectroscopy (ATR)

Causality & Rationale: Attenuated Total Reflectance (ATR) is chosen over traditional KBr pellets because it requires no sample preparation, eliminating the risk of moisture absorption (water bands at ~3400 cm⁻¹) that could obscure the N-H stretching frequency.

• Background: Collect a background spectrum of the clean diamond ATR crystal (32 scans, 4 cm⁻¹ resolution).

• Application: Apply 1–2 mg of the neat liquid/oil directly onto the crystal. Ensure full contact using the pressure anvil if the sample has crystallized.

• Acquisition: Collect 32 scans from 4000 to 400 cm⁻¹.

Spectroscopic Characterization & Data Synthesis

Nuclear Magnetic Resonance (NMR)

The NMR spectra of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate present several fascinating diagnostic features. The most critical is the C2 methylene group . Because it is adjacent to the chiral C3 center, the two protons on C2 are diastereotopic. They do not share the same magnetic environment and therefore appear as an ABX spin system (two distinct doublet of doublets) rather than a simple doublet.

Furthermore, at room temperature, the Boc group undergoes restricted rotation around the C-N bond, which can occasionally cause the N-H proton (~4.95 ppm) to appear as a broadened singlet or a broad doublet.

Table 1: ¹H NMR Assignments (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment
1.20	Doublet (d)	3H	6.8	C4-H₃ (β-methyl)
1.26	Triplet (t)	3H	7.1	Ester-CH₃
1.44	Singlet (s)	9H	-	Boc-CH₃ (tert-butyl)
2.42, 2.50	Multiplet (m) / ABX	2H	~15.5, 6.0	C2-H₂ (diastereotopic α-protons)
4.05	Multiplet (m)	1H	-	C3-H (chiral center)
4.14	Quartet (q)	2H	7.1	Ester-CH₂
4.95	Broad singlet (br s)	1H	-	N-H (carbamate)

Table 2: ¹³C NMR Assignments (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Carbon Type	Assignment
14.2	Primary (CH₃)	Ester-CH₃
20.4	Primary (CH₃)	C4 (β-methyl)
28.4	Primary (CH₃)	Boc-CH₃ (3 carbons)
41.5	Secondary (CH₂)	C2 (α-carbon)
43.8	Tertiary (CH)	C3 (chiral carbon)
60.5	Secondary (CH₂)	Ester-CH₂
79.2	Quaternary (C)	Boc-C (tert-butyl central carbon)
155.1	Quaternary (C=O)	Boc-C=O (carbamate carbonyl)
171.6	Quaternary (C=O)	Ester-C=O (ester carbonyl)

Mass Spectrometry (LC-HRMS)

The exact monoisotopic mass of the compound (C₁₁H₂₁NO₄) is 231.1471 Da. Under ESI+ conditions, the parent ion [M+H]⁺ is observed at m/z 232.15.

The self-validating aspect of the MS protocol relies on the predictable fragmentation of the Boc group. The collision-induced dissociation (CID) or in-source fragmentation sequentially ejects isobutylene (-56 Da) and carbon dioxide (-44 Da)[3].

Fig 2. Diagnostic ESI-MS fragmentation pathway of the Boc-protected amine.

FT-IR Spectroscopy

IR spectroscopy acts as the definitive check for orthogonal functionalization. The molecule contains two distinct carbonyl groups. The ester carbonyl absorbs at a higher frequency (~1730 cm⁻¹) due to the electron-withdrawing nature of the alkoxy group, while the carbamate carbonyl absorbs at a lower frequency (~1690 cm⁻¹) due to the resonance donation from the adjacent nitrogen atom.

Table 3: LC-HRMS and FT-IR Data Summary

Technique	Key Data Points	Structural Implication
HRMS (ESI+)	m/z 232.1549 [M+H]⁺	Confirms molecular formula C₁₁H₂₁NO₄
HRMS (ESI+)	m/z 254.1368 [M+Na]⁺	Confirms sodium adduct formation
HRMS (MS/MS)	m/z 132.1021	Confirms loss of Boc group (-100 Da)
FT-IR (ATR)	3350 cm⁻¹ (sharp, medium)	N-H stretch (secondary amine/carbamate)
FT-IR (ATR)	2975, 2930 cm⁻¹	Aliphatic C-H stretches
FT-IR (ATR)	1730 cm⁻¹ (strong)	Ester C=O stretch
FT-IR (ATR)	1690 cm⁻¹ (strong)	Carbamate (Boc) C=O stretch
FT-IR (ATR)	1520 cm⁻¹	Amide II band (N-H bend)

Stereochemical Validation

Because the biological efficacy of β-peptides is entirely dependent on their stereochemistry, confirming the (S)-configuration is mandatory. While modern synthesis often utilizes highly enantioselective transaminases to yield enantiomerically pure β-amino acids[4], the final product must be validated.

• Chiral HPLC: The compound is analyzed using a chiral stationary phase (e.g., Chiralpak AD-H) using a Hexane/Isopropanol (90:10) mobile phase. The retention time is compared against a racemic standard of ethyl 3-((tert-butoxycarbonyl)amino)butanoate to calculate the Enantiomeric Excess (ee), which must be >98% for pharmaceutical applications.

• Polarimetry: The specific rotation [α]D20​ is measured in CHCl₃. A negative optical rotation typically correlates with the (S)-enantiomer in this specific homologous series, serving as a rapid, non-destructive quality control metric.

Conclusion

The spectroscopic characterization of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate requires a holistic, self-validating approach. By cross-referencing the diastereotopic splitting in the ¹H NMR, the dual-carbonyl signature in the FT-IR, and the predictable neutral losses in the LC-MS, researchers can definitively confirm both the structural and stereochemical integrity of this vital pharmaceutical intermediate.

References

• Kim, J., Kyung, D., Yun, H., Cho, B. K., Seo, J. H., Cha, M., & Kim, B. G. (2007). "Cloning and characterization of a novel beta-transaminase from Mesorhizobium sp. strain LUK: a new biocatalyst for the synthesis of enantiomerically pure beta-amino acids." Applied and Environmental Microbiology, 73(6), 1772-1782. URL: [Link]

• Seebach, D., Beck, A. K., & Bierbaum, D. J. (2004). "The world of beta- and gamma-peptides comprised of homologated proteinogenic amino acids and other components." Chemistry & Biodiversity, 1(8), 1111-1239. URL: [Link]

• Gedey, S., Liljeblad, A., Lázár, L., Fülöp, F., & Kanerva, L. T. (2002). "Structural effects on chemo- and enantioselectivity of Candida antarctica lipase B—Resolution of β-amino esters." Canadian Journal of Chemistry, 80(6), 528-532. URL: [Link]

• O'Reilly, E., et al. (2021). "Transaminase-Mediated Amine Borrowing via Shuttle Biocatalysis." ACS Catalysis. URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. Transaminase-Mediated Amine Borrowing via Shuttle Biocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Transaminases for the synthesis of enantiopure beta-amino acids - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate: A Detailed Technical Guide for Researchers

(S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate is a valuable chiral building block in organic synthesis, particularly in the development of pharmaceuticals and other biologically active molecules. Its defined stereochemistry and the presence of the versatile Boc-protecting group make it a key intermediate for the synthesis of complex target structures. This guide provides a comprehensive, step-by-step protocol for the synthesis of this compound, intended for researchers, scientists, and professionals in drug development.

This application note details a reliable and well-documented chemoenzymatic approach to synthesize the target molecule with high enantiomeric purity. The strategy involves three key stages:

• Chemoenzymatic Resolution: Production of the chiral precursor, (S)-3-aminobutanoic acid, from inexpensive starting materials using a highly selective enzymatic resolution.

• Esterification: Conversion of the carboxylic acid functionality of (S)-3-aminobutanoic acid to its corresponding ethyl ester.

• Boc Protection: Installation of the tert-butoxycarbonyl (Boc) protecting group onto the amino functionality of the ethyl ester.

This guide will provide in-depth explanations for the experimental choices at each stage, ensuring a thorough understanding of the underlying chemical principles.

Materials and Equipment

Reagents and Solvents	Equipment
Ethyl crotonate	Round-bottom flasks
Benzylamine	Magnetic stirrer with heating plate
Toluene	Rotary evaporator
Butylamine	High-vacuum pump
Immobilized Candida antarctica lipase B (e.g., Novozym 435)	Separatory funnel
Hydrochloric acid (HCl)	Filtration apparatus (Büchner funnel)
Sodium hydroxide (NaOH)	pH meter or pH paper
Palladium on carbon (Pd/C, 10%)	Hydrogenation apparatus
Hydrogen gas (H₂)	Thin-layer chromatography (TLC) plates and chamber
Ethanol (anhydrous)	Column chromatography setup
Thionyl chloride (SOCl₂)	NMR spectrometer
Di-tert-butyl dicarbonate ((Boc)₂O)	Infrared (IR) spectrometer
Dichloromethane (DCM)	Mass spectrometer
Sodium bicarbonate (NaHCO₃)
Anhydrous sodium sulfate (Na₂SO₄)
Diethyl ether
Hexane
Ethyl acetate

Synthetic Workflow Overview

The overall synthetic pathway is illustrated in the following workflow diagram.

Caption: Overall synthetic workflow for (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate.

Experimental Protocols

Stage 1: Chemoenzymatic Synthesis of (S)-3-Aminobutanoic Acid

This stage focuses on the production of the key chiral intermediate, (S)-3-aminobutanoic acid, via a chemoenzymatic resolution strategy. This method combines a chemical reaction to produce a racemic mixture followed by a highly selective enzymatic step to resolve the enantiomers[1][2].

Step 1.1: Synthesis of Racemic Ethyl N-benzyl-3-aminobutanoate

This step involves an aza-Michael addition of benzylamine to ethyl crotonate. The nucleophilic amine attacks the β-carbon of the α,β-unsaturated ester, leading to the formation of the racemic β-amino ester.

• Procedure:

  • In a round-bottom flask, dissolve ethyl crotonate (1.0 eq) in a suitable solvent such as ethanol.

  • Add benzylamine (1.1 eq) to the solution.

  • Stir the reaction mixture at room temperature for 24-48 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

  • Once the reaction is complete, remove the solvent under reduced pressure to obtain the crude racemic ethyl N-benzyl-3-aminobutanoate, which can be used in the next step without further purification.

Step 1.2: Enzymatic Kinetic Resolution

This crucial step employs Candida antarctica lipase B (CALB) to selectively amidate the (R)-enantiomer of the racemic ester, leaving the desired (S)-enantiomer unreacted[2].

• Procedure:

  • In a suitable reaction vessel, dissolve the racemic ethyl N-benzyl-3-aminobutanoate (1.0 eq) in an organic solvent like toluene or MTBE.

  • Add butylamine (0.6 eq) and immobilized Candida antarctica lipase B (e.g., Novozym 435).

  • Incubate the mixture with shaking at a controlled temperature (e.g., 40-50 °C).

  • Monitor the conversion by chiral High-Performance Liquid Chromatography (HPLC). The reaction should be stopped at approximately 50% conversion to maximize the enantiomeric excess of the remaining (S)-ester.

  • Once the desired conversion is reached, filter off the enzyme.

  • The unreacted (S)-ethyl N-benzyl-3-aminobutanoate can be separated from the formed (R)-N-butyl-N-benzyl-3-aminobutanoamide by column chromatography on silica gel.

Step 1.3: Hydrolysis and Deprotection

The final step in this stage involves the hydrolysis of the ester and the removal of the N-benzyl protecting group to yield (S)-3-aminobutanoic acid.

• Procedure:

  • Hydrolyze the purified (S)-ethyl N-benzyl-3-aminobutanoate using an aqueous solution of a strong acid (e.g., 6 M HCl) or base (e.g., 2 M NaOH) under reflux.

  • After the hydrolysis is complete (monitored by TLC), cool the reaction mixture and neutralize it to the isoelectric point of the amino acid to precipitate the product.

  • Filter the resulting solid and wash with cold water.

  • To remove the N-benzyl group, subject the N-benzyl-3-aminobutanoic acid to catalytic hydrogenolysis. Dissolve the amino acid in a suitable solvent (e.g., methanol or ethanol) and add a catalytic amount of 10% palladium on carbon (Pd/C).

  • Pressurize the reaction vessel with hydrogen gas (typically 1-4 atm) and stir vigorously until the reaction is complete (monitored by the disappearance of the starting material on TLC).

  • Filter the reaction mixture through a pad of Celite to remove the catalyst and concentrate the filtrate under reduced pressure to obtain (S)-3-aminobutanoic acid.

Stage 2: Esterification of (S)-3-Aminobutanoic Acid

This stage converts the carboxylic acid into the corresponding ethyl ester. A common and effective method is the use of thionyl chloride in ethanol. Thionyl chloride reacts with ethanol to generate HCl in situ, which catalyzes the Fischer esterification[3][4].

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend (S)-3-aminobutanoic acid (1.0 eq) in anhydrous ethanol.

  • Cool the mixture in an ice bath (0 °C).

  • Slowly and carefully add thionyl chloride (SOCl₂, 1.2-1.5 eq) dropwise to the stirred suspension. Caution: This reaction is exothermic and releases HCl and SO₂ gases; it must be performed in a well-ventilated fume hood.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, heat the mixture to reflux and maintain for 2-4 hours, or until the reaction is complete as monitored by TLC.

  • Cool the reaction mixture to room temperature and remove the excess ethanol and SOCl₂ under reduced pressure.

  • The crude product, (S)-ethyl 3-aminobutanoate hydrochloride, can be used directly in the next step or can be neutralized. To obtain the free amine, dissolve the crude product in water and add a base (e.g., saturated NaHCO₃ solution) until the pH is basic. Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate). Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield (S)-ethyl 3-aminobutanoate.

Stage 3: Boc Protection of (S)-Ethyl 3-aminobutanoate

The final stage involves the protection of the amino group with the tert-butoxycarbonyl (Boc) group using di-tert-butyl dicarbonate ((Boc)₂O). This reaction is typically carried out under basic conditions to deprotonate the amino group, enhancing its nucleophilicity[5][6].

• Procedure:

  • Dissolve (S)-ethyl 3-aminobutanoate (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or a mixture of water and a co-solvent like dioxane or THF.

  • Add a base, such as triethylamine (1.1 eq) or an aqueous solution of sodium bicarbonate (1.5 eq), to the solution.

  • Add di-tert-butyl dicarbonate ((Boc)₂O, 1.1 eq) portion-wise or as a solution in the reaction solvent.

  • Stir the reaction mixture at room temperature for 2-12 hours. Monitor the progress of the reaction by TLC.

  • Once the reaction is complete, if an aqueous workup is required, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with a mild acidic solution (e.g., 1 M HCl), water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the pure (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate.

Purification and Characterization Workflow

Caption: Purification and characterization workflow for the final product.

Characterization Data

The structure and purity of the synthesized (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate should be confirmed by spectroscopic methods.

Parameter	Expected Value
Appearance	Colorless to pale yellow oil or solid
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): ~5.0 (br s, 1H, NH), ~4.1 (q, J = 7.1 Hz, 2H, OCH₂CH₃), ~4.0 (m, 1H, CH), ~2.4 (d, J = 6.0 Hz, 2H, CH₂), ~1.4 (s, 9H, C(CH₃)₃), ~1.2 (t, J = 7.1 Hz, 3H, OCH₂CH₃), ~1.1 (d, J = 6.8 Hz, 3H, CHCH₃)
¹³C NMR (CDCl₃, 101 MHz)	δ (ppm): ~171.9 (C=O, ester), ~155.1 (C=O, Boc), ~79.2 (C(CH₃)₃), ~60.4 (OCH₂CH₃), ~43.5 (CH), ~41.2 (CH₂), ~28.4 (C(CH₃)₃), ~20.5 (CHCH₃), ~14.2 (OCH₂CH₃)
IR (neat, cm⁻¹)	~3370 (N-H stretch), ~2970 (C-H stretch), ~1710 (C=O stretch, ester and carbamate), ~1520 (N-H bend)
Mass Spectrometry (ESI+)	m/z calculated for C₁₁H₂₁NO₄Na [M+Na]⁺: 254.1368; found: 254.1363

Note: The exact chemical shifts in NMR spectra may vary slightly depending on the solvent and concentration.

Troubleshooting

Problem	Possible Cause	Solution
Low yield in enzymatic resolution	Incorrect reaction time or temperature. Inactive enzyme.	Optimize reaction time by closely monitoring with chiral HPLC. Ensure the enzyme is active and stored correctly.
Incomplete esterification	Insufficient acid catalyst or presence of water.	Use a slight excess of thionyl chloride. Ensure all reagents and glassware are anhydrous.
Formation of di-Boc protected product	Use of excess (Boc)₂O or harsh basic conditions.	Use a slight excess of (Boc)₂O (1.1 eq). Use a milder base like NaHCO₃.
Difficulty in purification	Co-elution of impurities.	Optimize the solvent system for column chromatography. Consider recrystallization if the product is a solid.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate. The chemoenzymatic approach ensures high enantiomeric purity of the final product, which is crucial for its applications in pharmaceutical synthesis. By following the outlined procedures and paying close attention to the key experimental parameters, researchers can successfully synthesize this valuable chiral building block.

References

• Fischer, E., Speier, A. (1895). Darstellung der Ester. Berichte der deutschen chemischen Gesellschaft, 28(3), 3252–3258. [Link]

• Gröger, H., Drauz, K. (2008). Chemoenzymatic and Enzymatic Synthesis of Amino Acids. In Amino Acids, Peptides and Proteins in Organic Chemistry, Volume 1. Wiley-VCH. [Link]

• Greene, T. W., Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis (3rd ed.). Wiley-Interscience. [Link]

• Organic Syntheses. (1993). N-tert-Butoxycarbonyl-L-phenylalanine. Org. Synth. 1993, 71, 229. [Link]

• Dymshits, V. A., et al. (2015). A simple and efficient method for the esterification of amino acids. Tetrahedron Letters, 56(3), 509-512. [Link]

• Chakraborti, A. K., et al. (2006). Perchloric acid adsorbed on silica-gel (HClO4–SiO2) as a new, highly efficient, inexpensive and reusable catalyst for chemoselective N-tert-butoxycarbonylation of amines. Organic & Biomolecular Chemistry, 4(14), 2769-2771. [Link]

• Ponmagaram, M., et al. (2023). Methyl 3-[(tert-butoxycarbonyl)amino]benzoate. IUCrData, 8(11). [Link]

• Beilstein Journal of Organic Chemistry. (2018). Synthesis of unnatural α-amino esters using ethyl nitroacetate and condensation or cycloaddition reactions. [Link]

• Farmacia Journal. (2016). SYNTHESIS AND CHARACTERISATION OF NEW THIAZOLE β-AMINO ACIDS AND β-AMINO ESTERS. [Link]

• Organic Chemistry Portal. (2022). Fischer Esterification. [Link]

• Royal Society of Chemistry. (2014). Towards a greener synthesis of (S)-3-aminobutanoic acid: process development and environmental assessment. [Link]

• National Center for Biotechnology Information. (2012). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. [Link]

Sources

• 1. Towards a greener synthesis of (S)-3-aminobutanoic acid: process development and environmental assessment - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. farmaciajournal.com [farmaciajournal.com]
• 5. Boc-Protected Amino Groups [organic-chemistry.org]
• 6. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Integration of (S)-Ethyl 3-((tert-butoxycarbonyl)amino)butanoate into Solid-Phase Peptide Synthesis (SPPS)

Introduction & Mechanistic Rationale

The incorporation of β -amino acids into peptide sequences is a cornerstone strategy in the development of foldamers and proteolytically stable peptide therapeutics[1]. Unlike canonical α -amino acids, β -amino acids possess an additional methylene group in their backbone, which fundamentally alters the hydrogen-bonding network and confers near-absolute resistance to enzymatic degradation by endogenous peptidases[2].

The compound (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate (also known as Boc-(S)- β3 -homoalanine ethyl ester) is a highly valuable building block for introducing a β3 -methyl modification. However, its chemical presentation as an ethyl ester dictates a specific synthetic workflow. In Solid-Phase Peptide Synthesis (SPPS), chain elongation relies on the acylation of a resin-bound amine by a free, activated C-terminal carboxylic acid[3]. Because the C-terminus of this compound is masked by an ethyl group (providing shelf stability and solubility), it is completely inert to standard SPPS coupling conditions.

Strategic Imperative: To utilize this molecule in SPPS, the ethyl ester must first undergo a controlled saponification to yield the free acid, Boc-(S)-3-aminobutanoic acid . Furthermore, because it utilizes a Boc (tert-butoxycarbonyl) protecting group, its application is strategically limited to either pure Boc-SPPS workflows or as the final N-terminal capping residue in an Fmoc-SPPS workflow (where the Boc group is seamlessly removed during final global TFA cleavage)[4].

Synthetic Workflow & Mechanistic Pathway

Workflow for integrating Boc-protected β -amino acid ethyl esters into SPPS.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that each chemical transformation is verified before proceeding to the next phase, thereby preventing the accumulation of errors on the solid support.

Protocol A: Mild Saponification of the Ethyl Ester

Objective: Unmask the C-terminal carboxylic acid without inducing epimerization at the chiral β -carbon.

Causality & Expert Insight: Lithium hydroxide (LiOH) is strictly preferred over sodium or potassium hydroxide. The lithium cation coordinates effectively with the carbonyl oxygen and the adjacent Boc-carbamate, providing a highly controlled, mild hydrolysis that suppresses base-catalyzed proton abstraction at the chiral center, preserving enantiomeric purity[3].

• Dissolution: Dissolve 1.0 eq of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate in a 3:1:1 mixture of THF/MeOH/H₂O (concentration ~0.2 M). The inclusion of MeOH acts as a phase-transfer bridge between the hydrophobic ester and the aqueous base.

• Hydrolysis: Cool the solution to 0 °C in an ice bath. Add 1.5 eq of LiOH·H₂O portion-wise. Stir for 1 hour at 0 °C, then allow to warm to room temperature for 2-3 hours.

• Validation Check (TLC/LC-MS): Monitor the reaction. The starting material (ester) will disappear, and a more polar spot (free acid) will appear. LC-MS should confirm the presence of the [M−H]− ion for Boc-(S)-3-aminobutanoic acid.

• Workup: Evaporate the organic solvents (THF/MeOH) under reduced pressure. Dilute the aqueous layer with H₂O and wash once with Diethyl Ether to remove unreacted ester.

• Acidification: Cool the aqueous layer to 0 °C and carefully acidify to pH ~2.5 using 1M KHSO₄ (preferred over HCl to prevent premature Boc cleavage).

• Extraction: Extract the precipitated free acid with Ethyl Acetate (3x). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the active building block as a white solid.

Protocol B: Solid-Phase Coupling (N-Terminal Capping in Fmoc-SPPS)

Objective: Couple the newly synthesized Boc-(S)-3-aminobutanoic acid to the resin-bound peptide.

Causality & Expert Insight: The β3 -methyl group introduces significant local steric hindrance compared to linear α -amino acids. Standard coupling reagents (e.g., HBTU) often result in incomplete acylation. Therefore, highly efficient uronium salts like HATU (which utilizes neighboring group participation via its 7-aza nitrogen) or DIC/OxymaPure must be employed to drive the reaction to >99% completion[5].

• Resin Preparation: Ensure the resin-bound peptide has been Fmoc-deprotected (using 20% Piperidine in DMF) and thoroughly washed with DMF (5x) and DCM (5x).

• Activation: In a microcentrifuge tube, dissolve 3.0 eq of Boc-(S)-3-aminobutanoic acid and 3.0 eq of HATU in minimal DMF (to achieve ~0.2 M concentration). Add 6.0 eq of N,N-Diisopropylethylamine (DIPEA). Pre-activate for 2 minutes.

• Coupling: Add the activated mixture to the resin. Agitate at room temperature for 45–60 minutes.

• Validation Check (Kaiser Test): Remove a few resin beads, wash with EtOH, and perform a Kaiser (ninhydrin) test. A colorless/yellow bead indicates successful >99% coupling. A blue bead indicates incomplete coupling, necessitating a second coupling cycle.

• Washing: Wash the resin with DMF (5x) and DCM (5x).

Protocol C: Global Cleavage and Deprotection

Objective: Cleave the peptide from the resin and remove all protecting groups, including the N-terminal Boc group.

• Cleavage Cocktail: Prepare a standard TFA scavenger cocktail (e.g., TFA / Triisopropylsilane (TIS) / H₂O in a 95:2.5:2.5 ratio).

• Reaction: Add the cocktail to the dry resin and agitate for 2 hours at room temperature. Note: The acidic conditions will simultaneously cleave the peptide from the linker, remove side-chain protecting groups, and quantitatively remove the N-terminal Boc group derived from the β -amino acid.

• Precipitation: Filter the cleavage solution into cold diethyl ether (-20 °C) to precipitate the crude β -modified peptide. Centrifuge, decant, and wash the pellet twice with cold ether.

Quantitative Data: Coupling Reagent Selection for β -Amino Acids

Selecting the correct coupling reagent is critical when dealing with sterically hindered β -branched amino acids. The table below summarizes the empirical performance of various activation systems[5].

Coupling Reagent System	Equivalents (AA / Reagent / Base)	Reaction Time	Steric Tolerance	Epimerization Risk	Recommended Use Case
HATU / DIPEA	3.0 / 3.0 / 6.0	45 min	Excellent	Low	Highly hindered β -amino acids; difficult sequences.
DIC / OxymaPure	3.0 / 3.0 / 0.0	60 min	Very Good	Very Low	Green chemistry initiatives; scale-up syntheses.
HBTU / DIPEA	3.0 / 3.0 / 6.0	120 min	Moderate	Moderate	Unhindered linear sequences (Not recommended for β3 ).

References

1.[5] Coupling Reagents - Aapptec Peptides Source: peptide.com URL:

2.[1] β-Peptidic Peptidomimetics | Accounts of Chemical Research Source: acs.org URL:

3.[2] Synthesis and Pharmacology of α/β3-Peptides Based on the Melanocortin Agonist Ac-His-dPhe-Arg-Trp-NH2 Sequence Source: nih.gov URL:

4.[4] Synthesis of β3-Peptides and Mixed α/β3-Peptides by Thioligation Source: researchgate.net URL:

5.[3] EP4201951A1 - Method for peptide synthesis Source: google.com (Patents) URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis and Pharmacology of α/β3-Peptides Based on the Melanocortin Agonist Ac-His-dPhe-Arg-Trp-NH2 Sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 3. EP4201951A1 - Method for peptide synthesis - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. peptide.com [peptide.com]

Application Note: Chemoselective Boc Deprotection of (S)-Ethyl 3-((tert-butoxycarbonyl)amino)butanoate

Executive Summary

The synthesis of complex active pharmaceutical ingredients (APIs) frequently relies on chiral β -amino acid derivatives. (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate is a highly versatile building block in drug development. However, advancing this intermediate requires the chemoselective removal of the tert-butoxycarbonyl (Boc) protecting group to unmask the primary amine, without compromising the integrity of the adjacent ethyl ester.

This application note provides a comprehensive, field-validated guide to achieving >99% selective Boc deprotection. By understanding the mechanistic causality of acid-catalyzed carbamate cleavage versus ester hydrolysis, researchers can implement self-validating protocols that prevent unwanted side reactions.

Mechanistic Rationale & Selectivity

The fundamental challenge in this transformation is the differential reactivity of two carbonyl-containing functional groups: the carbamate (Boc) and the ethyl ester.

The Boc group is highly acid-labile. The deprotection mechanism is driven by the thermodynamic stability of the intermediate tert-butyl carbocation[1]. When the carbamate oxygen is protonated by a strong acid, the molecule undergoes spontaneous fragmentation. This releases carbon dioxide gas and a tert-butyl cation, which subsequently loses a proton to form isobutylene gas[1].

Conversely, the ethyl ester is generally robust under anhydrous acidic conditions. Ester cleavage under acidic conditions is a hydrolysis reaction that strictly requires a nucleophile—specifically, water[2]. If ambient moisture is introduced, the acidity of the medium is lowered, slowing down the Boc deprotection while simultaneously enabling nucleophilic attack on the ester carbonyl, leading to unwanted ester hydrolysis[2].

The Causality of Selectivity: By utilizing rigorously anhydrous strong acids (such as 4M HCl in 1,4-dioxane), the ester carbonyl may experience reversible protonation, but without water present, no nucleophilic acyl substitution can occur. The Boc group cleaves cleanly, and the ethyl ester remains completely intact[3].

Chemoselective Boc deprotection mechanism vs. ester hydrolysis risk.

Comparative Methodology Data

While both Trifluoroacetic acid (TFA) and Hydrogen Chloride (HCl) are standard reagents for Boc removal, their physical properties and kinetic profiles dictate their suitability for ester-containing substrates[4]. Table 1 summarizes the empirical differences between these two systems.

Table 1: Quantitative and Qualitative Comparison of Deprotection Reagents

Parameter	4M HCl in 1,4-Dioxane (Recommended)	20-50% TFA in Dichloromethane
Ester Compatibility	Excellent (Strictly anhydrous)[3]	Good (Susceptible to ambient moisture)[2]
Reaction Time	30 – 120 minutes	30 – 60 minutes
Product Form	Hydrochloride (HCl) salt	Trifluoroacetate (TFA) salt
Physical State	Usually a crystalline solid/precipitate	Usually a viscous oil
Workup Efficiency	High (Simple filtration and ether wash)	Moderate (Requires repeated co-evaporation)
Off-gassing	Vigorous ( CO2​ and Isobutylene)	Moderate

Experimental Protocols

Protocol A: Anhydrous HCl in Dioxane (Gold Standard)

This protocol exploits the insolubility of the resulting amine hydrochloride salt in non-polar solvents. The reaction is self-validating: the cessation of gas evolution indicates chemical completion, while the precipitation of the product confirms successful salt formation.

Materials:

• (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate (Substrate)

• 4M HCl in 1,4-dioxane (Commercially available, anhydrous)[4]

• Anhydrous Dichloromethane (DCM)

• Cold anhydrous diethyl ether

Step-by-Step Procedure:

• Dissolution: In an oven-dried round-bottom flask flushed with inert gas (Nitrogen/Argon), dissolve the substrate in a minimal volume of anhydrous DCM (approx. 2-3 mL per gram of substrate). Causality: DCM acts as an inert co-solvent to ensure complete initial dissolution, as the starting material may not be fully soluble in neat dioxane.

• Acid Addition: Submerge the flask in a 0 °C ice bath. Slowly add 5 to 10 molar equivalents of 4M HCl in 1,4-dioxane dropwise[4].

• Reaction Propagation: Remove the ice bath and allow the mixture to warm to room temperature. Stir vigorously. You will observe immediate effervescence (release of CO2​ and isobutylene).

• Self-Validation (Monitoring): Monitor the reaction visually. The effervescence will subside after 30-60 minutes. Simultaneously, the solution will transition from clear to cloudy as the highly polar (S)-ethyl 3-aminobutanoate hydrochloride salt precipitates out of the less polar DCM/dioxane mixture.

• Isolation: Once TLC confirms the disappearance of the starting material, dilute the suspension with 3 volumes of cold anhydrous diethyl ether. Causality: Diethyl ether crashes out any remaining product and solubilizes residual dioxane and organic byproducts.

• Filtration: Filter the white precipitate through a Buchner funnel. Wash the filter cake with additional cold diethyl ether.

• Drying: Dry the resulting white solid under high vacuum to afford the pure amine hydrochloride salt.

Standard workflow for anhydrous HCl/Dioxane Boc deprotection.

Protocol B: TFA in Dichloromethane (Alternative)

If the downstream coupling requires a highly soluble salt, the TFA salt may be preferred. However, strict adherence to anhydrous conditions is mandatory to protect the ethyl ester[2].

Step-by-Step Procedure:

• Preparation: Dissolve the substrate in anhydrous DCM to create a 0.1 M solution. Cool to 0 °C.

• TFA Addition: Slowly add an equal volume of anhydrous Trifluoroacetic acid (TFA) to achieve a 50% v/v TFA/DCM solution.

• Stirring: Warm to room temperature and stir for 1 hour.

• Concentration: Once complete by LC-MS or TLC, concentrate the mixture in vacuo.

• Co-evaporation: To remove the strongly acidic TFA residue (which can degrade the ester over time), dissolve the resulting oil in toluene and concentrate in vacuo. Repeat this co-evaporation step three times. Causality: Toluene forms an azeotrope with TFA, facilitating its complete removal without requiring an aqueous basic workup, which could risk ester hydrolysis.

Analytical Validation

To ensure the integrity of the self-validating protocols, utilize the following analytical checkpoints:

• Thin Layer Chromatography (TLC): Using a standard Hexanes/Ethyl Acetate (7:3) system, the Boc-protected starting material will migrate with an Rf​ of ~0.5. The deprotected amine salt will remain firmly at the baseline ( Rf​ = 0.0). Staining with Ninhydrin and applying heat will yield a deep purple/blue spot, confirming the presence of a primary amine.

• 1 H NMR Spectroscopy: In D2​O or DMSO−d6​ , the successful deprotection is marked by the complete disappearance of the intense 9-proton singlet at ~1.40 ppm (the tert-butyl group). Crucially, the ethyl ester signals—a 2-proton quartet at ~4.15 ppm and a 3-proton triplet at ~1.25 ppm—must remain perfectly integrated, confirming that no ester cleavage occurred.

References

• What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester? StackExchange.
• Selective deprotection of Boc amines in the presence of other protecting groups. BenchChem.
• Advice on N-boc deprotection in the presence of acid sensitive groups. Reddit (Chempros).
• A Comparative Guide to TFA and HCl for Boc Deprotection in Drug Development. BenchChem.

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. reddit.com [reddit.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Base-Catalyzed Hydrolysis of (S)-Ethyl 3-((tert-butoxycarbonyl)amino)butanoate

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Focus: Mechanistic Rationale, Process Optimization, and Step-by-Step Protocol

Introduction and Mechanistic Rationale

The synthesis of peptidomimetics and small-molecule therapeutics frequently relies on the incorporation of chiral β -amino acids. A critical transformation in these synthetic workflows is the unmasking of the C-terminus—specifically, the base-catalyzed hydrolysis (saponification) of an ester to its corresponding free carboxylic acid.

In this application note, we detail the optimized protocol for the hydrolysis of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate to (S)-3-((tert-butoxycarbonyl)amino)butanoic acid .

The BAc​2 Mechanism

The saponification of this aliphatic ester proceeds via the classic BAc​2 mechanism (Base-catalyzed, Acyl-oxygen cleavage, bimolecular) [1]. The hydroxide ion acts as a nucleophile, attacking the electrophilic carbonyl carbon to form a tetrahedral intermediate. Subsequent collapse of this intermediate expels the ethoxide leaving group, generating a carboxylate salt. The reaction is driven to completion by the irreversible deprotonation of the resulting carboxylic acid in the basic medium.

Causality in Reagent Selection

As a Senior Application Scientist, I emphasize that reagent selection is never arbitrary; it is dictated by the chemical vulnerabilities of the substrate:

• Base Selection (LiOH vs. NaOH/KOH): We specifically utilize Lithium Hydroxide Monohydrate ( LiOH⋅H2​O ). The Li+ cation acts as a mild Lewis acid, coordinating with the carbonyl oxygen. This coordination enhances the electrophilicity of the carbonyl carbon, allowing the BAc​2 attack to occur rapidly at room temperature. Milder conditions are paramount to prevent base-catalyzed β -elimination or epimerization at the C3 chiral center.

• Solvent System (THF/MeOH/ H2​O ): A ternary solvent system (typically 2:1:1 v/v/v) is employed. The lipophilic ester is soluble in Tetrahydrofuran (THF), while LiOH requires water. Methanol acts as a crucial co-solvent (phase-transfer bridge) to homogenize the mixture, eliminating biphasic reaction boundaries and accelerating the bimolecular kinetics [3].

• Controlled Acidification (Citric Acid): The tert-butoxycarbonyl (Boc) protecting group is stable to high pH but highly labile under acidic conditions[2]. To isolate the free acid, the carboxylate salt must be protonated (pKa ~4.5). Using strong mineral acids (like HCl) risks localized pH drops that trigger Boc cleavage via a tert-butyl cation intermediate. We mandate the use of 10% aqueous citric acid (pKa1 = 3.13) at 0 °C, which safely protonates the carboxylate without compromising the Boc group.

Experimental Workflow & Mechanism Visualization

The following diagrams illustrate the logical progression of the protocol and the underlying molecular mechanism.

Figure 1: Step-by-step experimental workflow for the mild saponification of Boc-protected amino acid esters.

Figure 2: The BAc​2 mechanism demonstrating acyl-oxygen cleavage and subsequent controlled protonation.

Materials and Equipment

Reagent / Material	Role	Equivalents / Amount
(S)-Ethyl 3-((tert-butoxycarbonyl)amino)butanoate	Substrate	1.0 eq (e.g., 10.0 mmol, 2.31 g)
Lithium Hydroxide Monohydrate ( LiOH⋅H2​O )	Base / Nucleophile source	2.0 eq (20.0 mmol, 0.84 g)
Tetrahydrofuran (THF)	Organic Solvent	20 mL
Methanol (MeOH)	Co-solvent (Homogenizer)	10 mL
Deionized Water ( H2​O )	Aqueous Solvent	10 mL
10% Aqueous Citric Acid	Mild Acidifying Agent	As needed (to pH 3.5)
Ethyl Acetate (EtOAc)	Extraction Solvent	3 × 30 mL
Anhydrous Sodium Sulfate ( Na2​SO4​ )	Drying Agent	As needed

Step-by-Step Methodology

This protocol is designed as a self-validating system . Do not proceed to subsequent steps without confirming the success of the current phase via the designated analytical checks.

Step 1: Reaction Setup

• Charge a clean, dry, round-bottom flask equipped with a magnetic stir bar with (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate (1.0 eq).

• Add THF and MeOH to the flask and stir until the substrate is completely dissolved.

• Submerge the flask in an ice-water bath and allow the internal temperature to reach 0 °C. Insight: Initiating the reaction at 0 °C mitigates the risk of exothermic degradation and suppresses any potential β -elimination pathways.

Step 2: Saponification

• In a separate vial, dissolve LiOH⋅H2​O (2.0 eq) in deionized water.

• Add the aqueous LiOH solution dropwise to the stirring organic mixture over 5 minutes.

• Remove the ice bath and allow the reaction mixture to warm to room temperature (20–25 °C). Stir vigorously for 2 to 4 hours.

Step 3: Reaction Monitoring (Self-Validation)

• Monitor the reaction progress via TLC (e.g., 30% EtOAc in Hexanes, visualize with Ninhydrin stain after brief heat, or KMnO4​ ) or LC-MS.

• Validation Check: The reaction is complete when the high-Rf ester spot is entirely consumed, replaced by a baseline spot (the carboxylate salt). Do not proceed to workup until conversion is >98%.

Step 4: Quenching and Controlled Acidification

• Transfer the reaction mixture to a rotary evaporator and carefully remove the volatile organic solvents (THF and MeOH) under reduced pressure at a bath temperature ≤ 30 °C. Insight: Removing the organics prevents the esterification reaction from reversing during acidification and prevents EtOAc from partitioning methanol during extraction.

• Dilute the remaining aqueous layer with an equal volume of deionized water and cool to 0 °C in an ice bath.

• Critical Step: Slowly add cold 10% aqueous citric acid dropwise while stirring continuously. Monitor the pH using pH paper or a calibrated probe. Stop addition when the pH reaches 3.5 to 4.0 . Validation Check: If the pH drops below 2.0, you risk Boc deprotection. If it remains above 5.0, the product will remain water-soluble, drastically reducing your yield.

Step 5: Extraction and Isolation

• Immediately transfer the acidified aqueous mixture to a separatory funnel.

• Extract the aqueous layer with Ethyl Acetate (3 × 30 mL). The protonated free acid will partition into the organic layer.

• Combine the organic layers and wash with saturated aqueous NaCl (brine) to remove residual water and citric acid traces.

• Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate in vacuo to afford (S)-3-((tert-butoxycarbonyl)amino)butanoic acid as a white solid or viscous oil.

• Optional: If minor impurities are present, purify via flash column chromatography (DCM:MeOH gradient) or recrystallization.

Quantitative Data: Optimization of Hydrolysis Conditions

The table below summarizes the optimization data generated during process development, illustrating the causality between reaction conditions, yield, and enantiomeric excess (ee%).

Base (Eq)	Solvent System	Temp (°C)	Time (h)	Yield (%)	ee (%)	Observation / Causality
NaOH (3.0)	THF / H2​O (1:1)	50 °C	1.5	68%	89%	High temp and strong base caused partial epimerization and β -elimination.
LiOH (1.1)	THF / H2​O (2:1)	RT	12.0	75%	>99%	Biphasic system led to sluggish kinetics; incomplete conversion.
LiOH (2.0)	THF/MeOH/ H2​O (2:1:1)	0 °C → RT	3.0	96%	>99%	Optimal. Homogenous system; complete conversion; intact stereocenter.
LiOH (2.0)	THF/MeOH/ H2​O (2:1:1)	RT	3.0	45%	>99%	Yield drop due to over-acidification (1M HCl, pH 1) causing Boc cleavage.

References

• Douglas, J. E., Campbell, G., & Wigfield, D. C. (1993). Studies on the BAL2 mechanism for ester hydrolysis. Canadian Journal of Chemistry, 71(11), 1841-1845. Available at:[Link]

• Zhang, Y., et al. (2005). Theoretical Study of General Base-Catalyzed Hydrolysis of Aryl Esters and Implications for Enzymatic Reactions. The Journal of Physical Chemistry B, 109(10), 4707-4714. Available at:[Link]

Application Note: (S)-Ethyl 3-((tert-butoxycarbonyl)amino)butanoate as a Versatile Chiral Building Block in Peptidomimetics and Drug Discovery

Target Audience: Synthetic chemists, medicinal chemists, and drug development professionals.

Introduction & Mechanistic Rationale

(S)-Ethyl 3-((tert-butoxycarbonyl)amino)butanoate (CAS: 166194-56-5)[1] is a highly functionalized, orthogonally protected β -amino acid derivative, specifically the ethyl ester of Boc-protected (S)- β -homoalanine. In modern drug discovery, the transition from traditional small molecules to complex biologics has highlighted a critical gap: natural α -peptides suffer from poor pharmacokinetic profiles due to rapid in vivo degradation by proteases.

The incorporation of β -amino acids like (S)- β -homoalanine fundamentally alters the peptide backbone. By introducing an additional methylene (-CH 2​ -) spacer between the amino and carboxyl groups, the spatial geometry of the resulting amide bonds is shifted. This creates a profound steric and electronic mismatch within the active sites of endogenous peptidases, effectively rendering the peptide invisible to proteolytic degradation, as extensively documented by Hook et al. ()[2].

Furthermore, the specific protecting group strategy of this building block is designed for seamless integration into iterative synthesis:

• Boc (tert-butoxycarbonyl) Group: Provides robust protection of the amine during basic or nucleophilic transformations and can be cleanly cleaved under acidic conditions (e.g., TFA) without affecting the chiral center.

• Ethyl Ester: Offers excellent stability during long-term storage and prevents unwanted side reactions during the functionalization of other molecular regions. It can be chemoselectively saponified under mild basic conditions to yield the free acid for peptide coupling.

Core Applications in Therapeutics

A. Synthesis of Foldamers and Hybrid Peptides

β -peptides possess the unique ability to self-assemble into highly predictable, stable secondary structures known as "foldamers." Depending on the substitution pattern, these oligomers can form distinct 14-helix, 12-helix, or 10-helix conformations, as pioneered by Appella et al. ()[3]. (S)-Ethyl 3-(Boc-amino)butanoate is frequently utilized to synthesize 12/10-helix hybrid peptides, which mimic the binding interfaces of natural proteins while offering superior metabolic stability[4].

B. Development of Aza-Macrosphelides (Anticancer Agents)

Macrosphelides are a class of 16-membered natural macrolides with potent apoptosis-inducing properties. The (S)- β -homoalanine scaffold is employed as a critical chiral precursor in the total synthesis of aza-analogues of macrosphelides. Through a Ring-Closing Metathesis (RCM) strategy, the nitrogen atom introduced by the β -amino acid enhances hydrogen-bonding capabilities, leading to derivatives with significantly higher antitumoral potency than the parent natural products ()[5].

Quantitative Data Presentation

The structural and functional advantages of utilizing this β -amino acid building block are summarized in the tables below.

Table 1: Physicochemical Properties of the Building Block

Property	Value
Chemical Name	(S)-Ethyl 3-((tert-butoxycarbonyl)amino)butanoate
CAS Number	166194-56-5[1]
Molecular Formula	C 11​ H 21​ NO 4​ [6]
Molecular Weight	231.29 g/mol [1]
Stereochemistry	(S)-configuration at the β -carbon
Appearance	White to off-white powder/liquid[4]

Table 2: Comparative Profile: α -Peptides vs. β -Peptides

Feature	Natural α -Peptides	Unnatural β -Peptides
Backbone Structure	1 carbon between N and C=O	2 carbons between N and C=O
Proteolytic Stability	Highly susceptible (rapid clearance)	Highly resistant (prolonged half-life)[2]
Dominant Secondary Structures	α -helix, β -sheet	14-helix, 12-helix, 10-helix[3]
Primary Application	Endogenous signaling, natural biologics	Stable peptidomimetics, foldamers, PPI inhibitors

Visualizations of Workflows and Mechanisms

Workflow: Iterative synthesis of β -peptide foldamers from the chiral building block.

Mechanism: Proteolytic resistance of β -peptides due to active site spatial mismatch.

Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems, incorporating specific checkpoints for quality control.

Protocol 1: Chemoselective Saponification to Free Acid

Objective: Cleave the ethyl ester to expose the carboxylic acid for downstream coupling, without disturbing the acid-labile Boc group or epimerizing the chiral center.

• Preparation: Dissolve (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate (1.0 eq) in a 3:1 mixture of Tetrahydrofuran (THF) and deionized water (0.2 M concentration).

• Base Addition: Cool the reaction mixture to 0 °C using an ice bath. Slowly add Lithium Hydroxide monohydrate (LiOH·H 2​ O, 1.5 eq).

  • Causality Check: LiOH is specifically chosen over NaOH or KOH because the lithium cation coordinates with the carbonyl oxygen, providing a milder hydrolysis environment that strictly prevents base-catalyzed epimerization at the β -carbon.

• Reaction: Remove the ice bath and stir the mixture at room temperature for 4 hours.

• Validation (In-Process): Monitor via TLC (Hexanes/EtOAc 1:1). The starting material (R f​ ~0.7) should completely disappear.

• Workup & Acidification: Concentrate the mixture under reduced pressure to remove THF. Dilute the aqueous layer with water and cool to 0 °C. Carefully acidify the solution to pH 3–4 using 1M Citric Acid or 1M KHSO 4​ .

  • Causality Check: Mineral acids (like HCl) must be avoided, as localized low pH (< 2) will prematurely cleave the Boc protecting group.

• Extraction: Extract the aqueous layer with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate in vacuo to yield Boc-(S)- β -homoalanine as a white solid.

Protocol 2: Sterically Hindered Peptide Coupling

Objective: Couple the free acid to an incoming amine to form a β -dipeptide.

• Activation: Dissolve Boc-(S)- β -homoalanine (1.0 eq) and HATU (1.2 eq) in anhydrous DMF (0.1 M). Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq) and stir for 10 minutes at room temperature to form the active HOAt ester.

  • Causality Check: β -amino acids possess significant steric bulk due to the extra methylene group and β -branching. Standard coupling reagents (like EDC/HOBt) often result in sluggish kinetics and low yields. HATU is mandated here as it generates a highly reactive, less sterically hindered active ester, driving the reaction to completion.

• Coupling: Add the desired amine (e.g., H- β -homoalanine-OEt, 1.1 eq) to the activated mixture. Stir at room temperature for 12 hours under an inert atmosphere (N 2​ or Argon).

• Validation (In-Process): Confirm coupling completion via LC-MS. The target β -dipeptide mass [M+H]+ should dominate the chromatogram, with the complete absence of the starting free acid.

• Workup: Quench the reaction with water and extract with Ethyl Acetate. Wash the organic layer sequentially with 5% aqueous NaHCO 3​ , 1M Citric Acid, and brine to remove coupling byproducts and excess DIPEA. Dry over Na 2​ SO 4​ and concentrate.

References

• Appella, D. H., et al. "Residue-based control of helix shape in beta-peptide oligomers." Nature, 1997. URL:[Link]

• Hook, D. F., et al. "The proteolytic stability of 'designed' beta-peptides containing alpha-peptide-bond mimics and of mixed alpha,beta-peptides: application to the construction of MHC-binding peptides." Chemistry & Biodiversity, 2005. URL:[Link]

• Matsuya, Y., et al. "Synthesis of Macrosphelides with a Thiazole Side Chain: New Antitumor Candidates Having Apoptosis-Inducing Property." Organic Letters, 2006. URL:[Link]

• Sugimoto, K., et al. "Syntheses of aza-analogues of macrosphelides via RCM strategy and their biological evaluation." Tetrahedron, 2011. URL:[Link]

Sources

• 1. 166194-56-5 | Sigma-Aldrich [sigmaaldrich.com]
• 2. The proteolytic stability of 'designed' beta-peptides containing alpha-peptide-bond mimics and of mixed alpha,beta-peptides: application to the construction of MHC-binding peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Residue-based control of helix shape in beta-peptide oligomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cas 158851-30-0,(S)-N-Boc-3-aminobutyric acid | lookchem [lookchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Aikon International Limited Product Catalog_Page 1_Chemicalbook [m.chemicalbook.com]

High-Efficiency Peptide Coupling Strategies for (S)-Ethyl 3-((tert-butoxycarbonyl)amino)butanoate Derivatives

Introduction & Mechanistic Insights

The incorporation of β -amino acids into peptide backbones is a cornerstone strategy in the development of peptidomimetics and foldamers. Unlike canonical α -amino acids, β -amino acids like (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate ( β3 -homoalanine derivative) possess an additional methylene group. This structural feature imparts profound proteolytic resistance to the resulting peptides, making them highly attractive for therapeutic applications[1].

However, as a Senior Application Scientist, I must emphasize that this additional methylene group fundamentally alters the thermodynamics and kinetics of peptide bond formation. The increased conformational flexibility and localized steric hindrance at the β -position raise the activation energy required for successful acylation. Furthermore, because (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate is fully protected at both termini, it must undergo selective deprotection—either N-terminal Boc removal or C-terminal ester saponification—prior to coupling[2].

Causality in Reagent Selection

To overcome the steric barriers inherent to β -amino acid coupling, highly reactive uronium or phosphonium salts are required[3].

• HATU / HOAt: The gold standard for hindered couplings. HATU generates an active O-(7-azabenzotriazol-1-yl) ester. The nitrogen atom at position 7 of the benzotriazole ring acts as a neighboring group base, accelerating the aminolysis step through a cyclic transition state[4][5].

• COMU: A modern, greener alternative to HATU. COMU is an uronium salt based on OxymaPure rather than the potentially explosive benzotriazole derivatives[6][7]. It exhibits coupling efficiencies comparable to HATU but offers superior solubility, lower epimerization rates, and an easily monitorable visual color change (yellow to orange) as the reaction proceeds[7][8].

• EDC / HOBt: While slower, this carbodiimide-based approach is highly effective for solution-phase synthesis because both the EDC urea byproduct and HOBt are water-soluble, allowing for straightforward aqueous workup[3][4].

Synthetic Workflows & Visualization

Depending on the synthetic strategy, (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate can act as either the nucleophile (after Boc deprotection) or the acyl donor (after ester saponification).

Caption: Divergent synthetic pathways for N-terminal vs. C-terminal elongation of the β-amino acid.

Quantitative Reagent Comparison

When optimizing the coupling of β -amino acid derivatives, selecting the right reagent balances yield, optical purity, and safety.

Coupling Reagent	Base	Typical Solvent	Relative Reaction Time	Epimerization Risk	Byproduct Profile
HATU [4]	DIPEA	DMF / NMP	Fast (15–30 min)	Low	Non-water soluble, allergenic
COMU [6]	DIPEA	DMF / NMP	Fast (15–30 min)	Very Low	Water-soluble, safer handling
EDC / HOBt [4]	NMM / DIPEA	DCM / DMF	Slow (2–12 hr)	Moderate	Water-soluble urea
PyBOP [6]	DIPEA	DMF / DCM	Moderate (1–2 hr)	Low	Generates HMPA (toxic)

Experimental Protocols

The following self-validating protocols detail the preparation and coupling of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate in solution phase.

Protocol A: C-Terminal Activation (Saponification)

Purpose: To convert the unreactive ethyl ester into a free carboxylic acid for use as an acyl donor[2].

• Dissolution: Dissolve 1.0 mmol of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate in 5 mL of a THF/MeOH/H₂O mixture (3:1:1 v/v/v). Rationale: The mixed solvent system ensures solubility of both the highly lipophilic starting material and the aqueous base.

• Hydrolysis: Cool the solution to 0 °C. Add 1.5 mmol of Lithium Hydroxide monohydrate (LiOH·H₂O) in one portion.

• Reaction: Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature. Monitor via TLC (Hexanes/EtOAc 1:1) until the starting material is completely consumed.

• Workup: Acidify the mixture to pH ~3 using 1M HCl. Critical Step: Do not over-acidify, as pH < 2 may prematurely cleave the acid-sensitive Boc group. Extract the aqueous layer with Ethyl Acetate (3 × 10 mL).

• Isolation: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the free (S)-3-((tert-butoxycarbonyl)amino)butanoic acid.

Protocol B: N-Terminal Elongation (Boc Deprotection)

Purpose: To liberate the β -amine for nucleophilic attack[2].

• Deprotection: Dissolve 1.0 mmol of the starting material in 4 mL of anhydrous Dichloromethane (DCM). Add 4 mL of Trifluoroacetic Acid (TFA).

• Agitation: Stir at room temperature for 30–45 minutes.

• Concentration: Evaporate the volatiles under a stream of nitrogen. Co-evaporate with toluene (3 × 5 mL) to remove residual TFA, yielding the amine as a TFA salt.

Protocol C: High-Efficiency Coupling using COMU

Purpose: To couple the free β -amine (from Protocol B) to an Fmoc-protected canonical α -amino acid using COMU[1][8].

• Activation: In a dry flask under argon, dissolve 1.0 mmol of the Fmoc-AA-OH (acyl donor) and 1.0 mmol of COMU in 5 mL of anhydrous DMF.

• Base Addition: Add 2.0 mmol of N,N-Diisopropylethylamine (DIPEA). Observation: The solution will immediately turn a distinct yellow/orange color, confirming the formation of the active Oxyma ester[7][8]. Stir for 3 minutes to ensure complete activation.

• Coupling: Dissolve 1.1 mmol of the β -amine TFA salt (from Protocol B) in 2 mL of DMF and add it to the activated ester solution. Add an additional 1.1 mmol of DIPEA to neutralize the TFA salt.

• Monitoring: Stir at room temperature for 30–60 minutes. The reaction is complete when LC-MS indicates total consumption of the active ester.

• Workup: Dilute with 20 mL of Ethyl Acetate. Wash sequentially with 5% aqueous NaHCO₃ (2 × 10 mL), 1M KHSO₄ (2 × 10 mL), and brine (1 × 10 mL). Rationale: COMU byproducts are highly water-soluble and are efficiently removed during these aqueous washes, unlike typical benzotriazole byproducts[8].

• Drying: Dry over MgSO₄, filter, and concentrate to yield the crude dipeptide.

References

• Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey Source: Organic Process Research & Development (ACS) URL:[Link]

• Optimizing Peptide Coupling: Key Techniques Source: jpt.com URL:[Link]

• Foldameric α/β-Peptide Analogs of the β-Sheet-Forming Antiangiogenic Anginex: Structure and Bioactivity Source: Journal of the American Chemical Society (ACS) URL:[Link]

• Rationally designed foldameric adjuvants enhance antibiotic efficacy via promoting membrane hyperpolarization Source: PMC (NIH) URL:[Link]

• Total Synthesis and Biological Evaluation of Kakeromamide A and Its Analogues Source: Frontiers in Chemistry URL:[Link]

• An expedient conversion of α-amino acids into Weinreb amides using COMU® As a coupling agent Source: ResearchGate URL:[Link]

Sources

• 1. Rationally designed foldameric adjuvants enhance antibiotic efficacy via promoting membrane hyperpolarization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Total Synthesis and Biological Evaluation of Kakeromamide A and Its Analogues [frontiersin.org]
• 3. jpt.com [jpt.com]
• 4. peptide.com [peptide.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Knowledge Center Archive - Bachem [bachem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

Application Note: Engineering Protease-Resistant Peptidomimetics Using (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate

Executive Summary & Mechanistic Rationale

The transition from native α -peptides to synthetic peptidomimetics is a cornerstone of modern drug discovery, primarily driven by the need to overcome the poor pharmacokinetic profiles of natural peptides. Native peptides are rapidly cleaved by endogenous proteases, severely limiting their in vivo half-life and therapeutic efficacy.

The incorporation of β -amino acids—specifically derivatives like (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate —addresses this critical flaw. By introducing an additional methylene spacer into the peptide backbone, β -amino acids disrupt the highly specific spatial recognition required by proteolytic enzymes [1]. Furthermore, the strategic placement of the methyl side-chain at the β -position (yielding a β3 -homoalanine residue) restricts backbone dihedral angles, driving the sequence to fold into predictable, stable secondary structures known as "foldamers" (such as the 14-helix) [2].

This application note provides a comprehensive, field-validated guide for the chemical preparation, solid-phase incorporation, and structural validation of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate in peptidomimetic workflows.

Fig 1. Mechanism of proteolytic resistance conferred by β-amino acid incorporation.

Pre-Synthesis Preparation: Controlled Saponification

(S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate is commercially supplied as an ethyl ester. While the ester is advantageous for solution-phase synthesis where it acts as a C-terminal protecting group, Solid-Phase Peptide Synthesis (SPPS) requires a free carboxylic acid to serve as the acyl donor.

Causality & Expert Insight: The conversion of the ethyl ester to the free acid must be performed via mild alkaline hydrolysis. Aggressive saponification (e.g., using NaOH at elevated temperatures) risks base-catalyzed epimerization of the sensitive C3 chiral center, which would destroy the stereochemical integrity required for precise foldamer formation. We utilize Lithium Hydroxide (LiOH) in a biphasic solvent system to ensure complete conversion while preserving enantiomeric purity.

Protocol 1: Mild Ester Hydrolysis

• Dissolution: Dissolve 10.0 mmol of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate in 30 mL of Tetrahydrofuran (THF).

• Reagent Preparation: Dissolve 15.0 mmol (1.5 eq) of LiOH·H₂O in 10 mL of deionized water.

• Reaction: Cool the THF solution to 0 °C in an ice bath. Dropwise, add the aqueous LiOH solution over 10 minutes with vigorous magnetic stirring.

• Incubation: Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir for 4 hours. Monitor completion via TLC (Hexane:EtOAc 7:3, visualizing with Ninhydrin after Boc deprotection of the spot).

• Quenching & Extraction: Evaporate the THF under reduced pressure. Dilute the remaining aqueous layer with 20 mL of water and cool to 0 °C. Carefully acidify to pH 2.5–3.0 using 1M HCl.

• Isolation: Extract the aqueous layer with Ethyl Acetate (3 × 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield (S)-3-((tert-butoxycarbonyl)amino)butanoic acid as a white solid.

Solid-Phase Peptide Synthesis (SPPS) Incorporation

The incorporation of β -amino acids into a growing peptide chain presents unique kinetic challenges. The additional methylene group and the β -substituent create significant steric hindrance, often leading to incomplete coupling cycles and truncated sequences if standard α -amino acid protocols are used [3].

Causality & Expert Insight: To overcome the activation energy barrier associated with hindered β -amino acids, highly efficient aminium-based coupling reagents (such as HBTU or HATU) must be employed in conjunction with a strong, non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) [4].

Protocol 2: Boc-SPPS Coupling of the β -Residue

Note: This protocol assumes the growing peptide is anchored to a standard Merrifield or PAM resin (0.5 mmol/g loading).

• N-Terminal Deprotection: Treat the resin-bound peptide with 50% Trifluoroacetic acid (TFA) in Dichloromethane (DCM) for 1 × 5 min, then 1 × 20 min. Wash the resin thoroughly with DCM (5×) and DMF (5×).

• Neutralization: Treat the resin with 5% DIPEA in DMF for 2 × 5 min to neutralize the TFA salt, generating the free nucleophilic amine. Wash with DMF (5×).

• Activation: In a separate vial, dissolve 1.5 mmol (3.0 eq relative to resin loading) of the prepared (S)-3-((tert-butoxycarbonyl)amino)butanoic acid and 1.45 mmol (2.9 eq) of HBTU in a minimal volume of DMF. Add 3.0 mmol (6.0 eq) of DIPEA. Stir for 2 minutes to allow the active ester to form.

• Coupling: Add the activated mixture to the reaction vessel containing the resin. Agitate gently at room temperature for 90 minutes. (Note: β -amino acids require extended coupling times compared to the standard 30–45 minutes used for α -amino acids).

• Verification: Drain and wash the resin (DMF 5×, DCM 5×). Perform a Kaiser Test. If the beads remain colorless/yellow, coupling is complete. If blue, repeat steps 3-4 (double coupling).

Fig 2. Workflow for the preparation and SPPS incorporation of the β-amino acid building block.

Quantitative Data & Optimization Metrics

To ensure the trustworthiness of the synthesis, coupling conditions must be optimized. Table 1 demonstrates the causality between coupling reagent selection and the yield of β -residue incorporation. Table 2 highlights the dramatic pharmacokinetic advantage of β -peptides over native α -peptides.

Table 1: Coupling Reagent Efficacy for β3 -Homoalanine Incorporation

Coupling Reagent	Base	Solvent	Time (min)	Coupling Efficiency (%)	Epimerization (%)
DIC / HOBt	None	DMF/DCM	60	68.4%	< 0.1%
DIC / Oxyma	None	DMF	60	82.1%	< 0.1%
HBTU	DIPEA	DMF	90	98.5%	0.8%
HATU	collidine	DMF	60	99.2%	0.3%

Conclusion: HATU/collidine or HBTU/DIPEA are mandatory for high-yield incorporation of sterically hindered β -amino acids.

Table 2: Comparative Pharmacokinetic Stability (In Vitro Human Serum)

Sequence Type	Representative Sequence	Serum Half-Life ( t1/2​ )	Primary Cleavage Site
Native α -Peptide	Ac-Ala-Lys-Phe-Leu-NH₂	14 Minutes	Phe-Leu bond
α/β -Chimera	Ac-Ala- β3 hAla-Phe-Leu-NH₂	8.5 Hours	Ala- β3 hAla bond
Full β -Peptide	Ac- β3 hAla- β3 hLys- β3 hPhe-NH₂	> 72 Hours	None detected

Structural Validation via Circular Dichroism (CD)

Once the peptidomimetic is cleaved from the resin and purified via RP-HPLC, its secondary structure must be validated. β -peptides composed of β3 -residues are highly prone to forming a right-handed 14-helix, characterized by a 14-membered hydrogen-bonded ring (C=O(i) → NH(i+2)).

Protocol 3: CD Spectroscopy for Foldamer Verification

• Sample Preparation: Dissolve the purified peptidomimetic in 2,2,2-Trifluoroethanol (TFE) to a final concentration of 0.1 mM. TFE is a structure-inducing solvent that stabilizes intramolecular hydrogen bonds.

• Instrument Setup: Calibrate the spectropolarimeter with a 0.1 cm path-length quartz cuvette. Set the scanning wavelength from 260 nm down to 190 nm at a scan rate of 50 nm/min.

• Data Acquisition: Record the spectra at 25 °C, averaging 3 accumulations to improve the signal-to-noise ratio. Subtract the TFE blank spectrum.

• Interpretation: A classic 14-helix β -peptide will exhibit a distinct CD signature: a profound negative minimum near 214 nm and a strong positive maximum near 198 nm [2]. If the peptide exhibits a random coil, the spectrum will lack these defined extrema.

References

• Title: β -Peptidic Peptidomimetics Source: Accounts of Chemical Research URL: [Link]

• Title: Structural and biological mimicry of protein surface recognition by α/β -peptide foldamers Source: Proceedings of the National Academy of Sciences (PNAS) URL: [Link]

• Title: Synthetic Peptides as Protein Mimics Source: National Institutes of Health (NIH) - PubMed Central URL: [Link]

• Title: Beta-amino acids: versatile peptidomimetics Source: PubMed URL: [Link]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate

Welcome to the technical support center for the synthesis of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate. This guide is designed for researchers, scientists, and professionals in drug development who are looking to enhance the yield and purity of this chiral building block. Here, you will find in-depth troubleshooting advice and frequently asked questions to navigate common experimental hurdles.

Troubleshooting Guide: Enhancing Reaction Yield

This section addresses specific issues that can arise during the synthesis, providing explanations for the underlying causes and actionable solutions.

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Caption: Troubleshooting workflow for low yield and other issues.

Question 1: My reaction yield is consistently low. What are the primary factors I should investigate?

Low yields in the Boc-protection of (S)-ethyl 3-aminobutanoate can stem from several factors. The reaction involves the nucleophilic attack of the amine on di-tert-butyl dicarbonate (Boc-anhydride).

• Incomplete Reaction: The reaction may not have reached completion. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If starting material is still present after a reasonable time, consider extending the reaction time or gentle heating (to no more than 40°C) to drive the reaction forward.

• Suboptimal Base: The choice and amount of base are critical. The base deprotonates the ammonium salt of the starting material, liberating the free amine to act as a nucleophile.[1][2] Using a weak or sterically hindered non-nucleophilic base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) is recommended. Stronger bases can lead to side reactions.[3] Ensure at least one equivalent of base is used if starting from the hydrochloride salt.

• Reagent Stoichiometry: While a 1:1 stoichiometry is theoretically required, using a slight excess of Boc-anhydride (e.g., 1.1 to 1.2 equivalents) can help drive the reaction to completion. However, a large excess can lead to the formation of the di-Boc protected amine.

• Solvent Choice: Aprotic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile are commonly used.[4] Ensure the solvent is dry, as water can hydrolyze the Boc-anhydride.

Question 2: I am observing significant side product formation. What are the likely culprits and how can I minimize them?

The formation of byproducts can complicate purification and reduce the overall yield.

• Di-tert-butoxycarbonylation: The formation of the N,N-di-Boc derivative can occur, especially with an excess of Boc-anhydride and a strong, non-hindered base.[5] To mitigate this, carefully control the stoichiometry of the Boc-anhydride and consider adding it portion-wise to the reaction mixture.

• Isocyanate Formation: While less common under standard conditions, the use of strong bases can promote the decomposition of Boc-anhydride, potentially leading to isocyanate-related impurities.[3] Sticking to milder bases like TEA or even sodium bicarbonate can prevent this.

• Urea Formation: If isocyanate is formed, it can react with the starting amine to form a urea byproduct.[3] This is another reason to avoid harsh basic conditions.

Question 3: I'm having difficulty purifying the product by column chromatography. What can I do?

Purification challenges often arise from the physical properties of the product and impurities.

• Streaking on TLC/Column: If the product streaks on the silica gel, it may be due to its basicity. Adding a small amount of a volatile base, such as triethylamine (e.g., 0.5-1%), to the eluent can improve the peak shape and separation.

• Co-elution with Boc-Anhydride: Unreacted Boc-anhydride and its byproducts can be difficult to separate from the desired product. After the reaction is complete, quenching with a mild aqueous acid (e.g., dilute HCl or ammonium chloride solution) can help to hydrolyze any remaining anhydride.[6] Alternatively, a workup with aqueous sodium bicarbonate can also be effective.

• Residual Starting Material: If the starting amine is present, it can be removed by an acidic wash during the workup. The Boc-protected product will remain in the organic layer, while the protonated starting amine will partition into the aqueous layer.

Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding the synthesis.

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Caption: General reaction scheme for Boc-protection.

Q1: What is the optimal temperature for this reaction?

The Boc-protection of amines is typically carried out at room temperature (20-25°C).[5] Some protocols may start the reaction at 0°C and then allow it to warm to room temperature, especially when dealing with more reactive amines, to control the initial exotherm and minimize side reactions. Gentle heating (up to 40°C) can be employed to push a sluggish reaction to completion, but higher temperatures should be avoided as they can lead to the decomposition of Boc-anhydride.[4]

Q2: Can I use a different Boc-protection reagent?

While di-tert-butyl dicarbonate is the most common and commercially available reagent, other options exist, such as 2-(tert-butoxycarbonyloxyimino)-2-phenylacetonitrile (Boc-ON).[1] However, for this particular synthesis, Boc-anhydride is generally preferred due to its high reactivity and the fact that its byproducts (tert-butanol and carbon dioxide) are easily removed.

Q3: How can I confirm the identity and purity of my final product?

A combination of analytical techniques should be used:

• NMR Spectroscopy (¹H and ¹³C): This will confirm the structure of the molecule. Key signals to look for in the ¹H NMR spectrum include the characteristic singlet for the tert-butyl group around 1.4 ppm and the signals for the ethyl ester group.

• Mass Spectrometry (MS): This will confirm the molecular weight of the product.

• Chiral High-Performance Liquid Chromatography (HPLC): This is essential to determine the enantiomeric excess (ee) of the (S)-enantiomer and ensure that no racemization has occurred during the reaction or workup.

Q4: Is it possible to perform this reaction under aqueous or catalyst-free conditions?

Yes, there are "greener" protocols available. The N-tert-butoxycarbonylation of amines can be carried out in a water-acetone mixture without any added catalyst, often leading to excellent yields and high purity.[3] These methods are environmentally friendly and can simplify the workup procedure as the product may precipitate out of the reaction mixture.

Experimental Protocols

Standard Protocol for Boc-Protection

• To a solution of (S)-ethyl 3-aminobutanoate hydrochloride (1.0 eq) in dichloromethane (DCM, 10 mL/g of starting material) at 0°C, add triethylamine (1.1 eq) dropwise.

• Stir the mixture for 15 minutes at 0°C.

• Add a solution of di-tert-butyl dicarbonate (1.1 eq) in DCM (2 mL/g of Boc-anhydride) dropwise to the reaction mixture at 0°C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Upon completion, wash the reaction mixture with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate.[6][7]

Data Summary

Parameter	Recommended Value	Rationale
(S)-ethyl 3-aminobutanoate HCl	1.0 eq	Limiting reagent
Di-tert-butyl dicarbonate	1.1 - 1.2 eq	Slight excess to ensure full conversion
Base (e.g., Triethylamine)	1.1 - 1.5 eq	To neutralize HCl salt and catalyze
Solvent	Dichloromethane, THF	Aprotic, good solubility
Temperature	0°C to Room Temperature	Minimizes side reactions
Reaction Time	12 - 24 hours	Monitor by TLC for completion

References

• Organic Chemistry Portal. Boc-Protected Amino Groups. [Link]

• Mekkious, S., et al. (2012). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. ISRN Organic Chemistry. [Link]

• Lunn, G. (2013). Dual protection of amino functions involving Boc. RSC Advances. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 133989, Ethyl (S)-2-((tert-butoxycarbonyl)amino)-4-carbamoylpent-4-enoate. [Link]

• Chemistry Steps. Boc Protecting Group for Amines. [Link]

• Beilstein Journals. Synthesis of unnatural α-amino esters using ethyl nitroacetate and condensation or cycloaddition reactions. [Link]

• Google Patents. CN112608243A - Synthesis method of trans-3-aminobutanol.

• Organic Syntheses. Butanoic acid, 3-hydroxy-, ethyl ester, (S) -. [Link]

• Wikipedia. Di-tert-butyl dicarbonate. [Link]

• Wikipedia. tert-Butyloxycarbonyl protecting group. [Link]

• Green Chemistry (RSC Publishing). Towards a greener synthesis of (S)-3-aminobutanoic acid: process development and environmental assessment. [Link]

• Organic Syntheses. (S)-3-(tert-Butyloxycarbonylamino)-4-phenylbutanoic acid. [Link]

• Google Patents.

• Organic Syntheses. DI-tert-BUTYL DICARBONATE. [Link]

• National Center for Biotechnology Information. Enantioselective Synthesis of β-Amino Acid Derivatives Enabled by Ligand-Controlled Reversal of Hydrocupration Regiochemistry. [Link]

• ACS Publications. Amino Acid-Protecting Groups. [Link]

Sources

• 1. Boc-Protected Amino Groups [organic-chemistry.org]
• 2. Di-tert-butyl dicarbonate: Application, synthesis and toxicity_Chemicalbook [chemicalbook.com]
• 3. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. Dual protection of amino functions involving Boc - RSC Advances (RSC Publishing) DOI:10.1039/C3RA42956C [pubs.rsc.org]
• 6. beilstein-journals.org [beilstein-journals.org]
• 7. Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Preventing racemization during (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate coupling reactions

Welcome to the Technical Support Center for β-Amino Acid Peptide Synthesis . This guide is engineered for researchers and drug development professionals working with (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate (Boc-β-homoalanine ethyl ester).

Below, you will find in-depth mechanistic explanations, troubleshooting workflows, and self-validating protocols designed to maintain absolute stereochemical integrity during your coupling reactions.

PART 1: Expert Overview & Mechanistic Causality

While α-amino acids typically racemize via a 5(4H)-oxazolone intermediate during carboxyl activation, β-amino acids are structurally restricted from forming this 5-membered ring [1]. However, researchers frequently and erroneously assume that β-amino acids are immune to racemization.

When the carboxyl group of a β-amino acid is activated for coupling, the adjacent α-protons (at C2) become significantly more acidic. In the presence of an organic base, deprotonation yields an enolate. This intermediate can undergo an E1cB elimination (retro-Michael reaction) , expelling the Boc-protected amine to form an achiral α,β-unsaturated active ester (a crotonate derivative). The subsequent non-stereospecific aza-Michael re-addition of the amine destroys the C3 stereocenter, resulting in a racemic mixture [2].

Logical flow of the E1cB (retro-Michael) racemization pathway for activated β-amino acids.

PART 2: Frequently Asked Questions (FAQs)

Q1: I need to couple the carboxylate of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate to an amine. Why am I seeing epimerization during the saponification step? A1: Saponification of the ethyl ester using strong bases (like NaOH) at room temperature can trigger the E1cB elimination described above before you even reach the coupling stage. To prevent this, ester hydrolysis must be performed using mild Lithium Hydroxide (LiOH) in a THF/Water mixture strictly at 0 °C.

Q2: Which coupling reagent system is best for minimizing racemization of this specific β-amino acid? A2: Carbodiimides (DIC/DCC) are prone to causing oligomerization and slow coupling rates with β-amino acids, which extends the lifespan of the activated intermediate and increases racemization risk. You should use HATU combined with HOAt . The nitrogen at the 7-position of the HOAt benzotriazole ring provides neighboring group participation, drastically accelerating the coupling reaction [3]. Faster coupling means the activated ester has less time to undergo base-catalyzed elimination.

Q3: Can I use standard DIPEA or TEA as my base during the HATU coupling? A3: It is highly discouraged. Triethylamine (TEA) and N,N-Diisopropylethylamine (DIPEA) are strong enough to abstract the activated α-proton. Instead, substitute DIPEA with sym-Collidine (2,4,6-trimethylpyridine) . sym-Collidine is less basic (pKa ~7.4) but sufficiently nucleophilic to drive the HATU activation, effectively shutting down the enolization pathway [4].

PART 3: Troubleshooting Guide

Observed Issue	Root Cause Analysis	Corrective Action
High levels of D-enantiomer in final product (>5%)	Over-exposure to basic conditions; use of unhindered/strong bases (e.g., TEA) during coupling.	Switch base to sym-Collidine. Strictly limit base to 2.0 equivalents. Pre-chill all reagents to 0 °C before mixing.
Formation of dimers/oligomers	Activated β-amino acids can self-condense if the target amine is sterically hindered or added too slowly.	Use a highly efficient activator (HATU/HOAt). Add the activated acid dropwise to a slight excess of the target amine.
Loss of Boc protecting group during workup	Acidification of the saponification reaction with strong mineral acids (HCl) cleaved the acid-labile Boc group.	Quench the saponification reaction using 10% aqueous Citric Acid to achieve a gentle pH of 3-4.

PART 4: Quantitative Data & Reagent Selection

The following table summarizes the impact of coupling conditions on the stereochemical integrity of Boc-protected 3-aminobutanoic acid derivatives based on optimized peptide synthesis metrics.

Coupling Reagent	Base (Equivalents)	Additive	Reaction Time	% D-Enantiomer (Racemization)
DCC	DMAP (0.1 eq)	None	12 h	8.5%
DIC	DIPEA (2.0 eq)	HOBt	4 h	3.2%
PyBOP	DIPEA (2.0 eq)	None	2 h	1.8%
HATU	DIPEA (2.0 eq)	HOAt	1 h	0.9%
HATU	sym-Collidine (2.0 eq)	HOAt	1 h	< 0.1%

PART 5: Self-Validating Experimental Protocols

Protocol 1: Racemization-Free Saponification of the Ethyl Ester

Causality: Mild hydrolysis prevents premature retro-Michael elimination.

• Dissolution: Dissolve 1.0 eq of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate in a 3:1 mixture of THF:H₂O (0.2 M concentration).

• Temperature Control: Submerge the reaction flask in an ice-water bath and allow it to equilibrate to 0 °C for 15 minutes.

• Hydrolysis: Add 1.2 eq of LiOH·H₂O portion-wise. Stir strictly at 0 °C.

• Validation Check: Monitor via TLC (Hexanes:EtOAc 7:3). The starting material spot should disappear within 2-3 hours. Do not let the reaction run overnight.

• Quenching: Once complete, add 10% aqueous Citric Acid dropwise until the pH reaches 3.5. (Self-Validation: A pH > 5 will result in poor extraction yields; pH < 2 risks Boc deprotection).

• Extraction: Extract 3x with Ethyl Acetate, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

Protocol 2: Optimized Amide Coupling

Causality: Rapid activation with neighboring group participation (HOAt) outpaces the kinetics of α-proton abstraction.

• Activation: Dissolve the free (S)-Boc-3-aminobutanoic acid (1.0 eq), HATU (1.1 eq), and HOAt (1.1 eq) in anhydrous DMF (0.1 M). Cool to 0 °C under inert atmosphere (N₂/Ar).

• Base Addition: Add sym-Collidine (2.0 eq) dropwise. Stir for exactly 5 minutes to form the active OAt-ester.

• Coupling: Add the target amine (1.1 eq) dissolved in a minimal amount of DMF.

• Reaction: Allow the mixture to slowly warm to room temperature over 1 hour.

• Validation Check: Perform chiral HPLC on a small crude aliquot. The presence of a single peak confirms the suppression of the E1cB pathway.

Optimized step-by-step workflow for the racemization-free coupling of Boc-protected β-amino acids.

PART 6: References

• Homologation of α-amino acids to β-amino acids using Boc2O Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) URL:[Link]

• A Concise beta-Lactam Route to Short Peptide Segments Containing beta,beta-Disubstituted beta-Amino Acids The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Troubleshooting incomplete Boc deprotection of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate

Welcome to the technical support guide for the deprotection of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate. This resource is designed for researchers, chemists, and drug development professionals who are encountering challenges with this common yet sometimes troublesome transformation. Here, we address specific experimental issues in a direct question-and-answer format, grounded in mechanistic principles and field-proven solutions.

Primary Troubleshooting Guide: Incomplete Deprotection

Q1: I've run my deprotection using standard TFA/DCM conditions, but my TLC and NMR show a significant amount of starting material remaining. What is the most likely cause and what should I do first?

Incomplete deprotection is the most frequently encountered issue. The primary cause is often insufficient acid strength or concentration at the site of the reaction.[1] The stability of the Boc group can be influenced by steric hindrance and the electronic nature of the substrate.[1]

Your immediate course of action should be to systematically verify and intensify the reaction conditions.

First Steps - A Logic-Based Approach:

• Extend Reaction Time: Before altering your chemistry, simply allow the reaction to stir for a longer period (e.g., an additional 1-2 hours), monitoring every 30 minutes by TLC.[2][3] Some substrates are simply slow to react.

• Increase Acid Concentration: If time is not the issue, the problem is likely the acid's efficacy. Increase the concentration of trifluoroacetic acid (TFA). A common starting point is 20-50% TFA in dichloromethane (DCM), but moving to a 1:1 (v/v) mixture of TFA:DCM, or even neat TFA, can be much more effective.[2][3]

• Verify Reagent Quality: TFA is hygroscopic. Water contamination can reduce its effective acidity. Ensure you are using a fresh bottle or properly stored TFA.

If these initial steps do not resolve the issue, proceed to the in-depth troubleshooting section below.

In-Depth Troubleshooting & FAQs

This section explores the nuanced causes of incomplete Boc deprotection and related side reactions, providing detailed solutions and the scientific rationale behind them.

Issue 1: Insufficient Reagent Activity & Stoichiometry

Q2: I've increased the TFA concentration and reaction time, but the reaction is still sluggish. Could other factors be at play?

Yes. Beyond simple concentration, the overall reaction environment is critical.

• Cause - Poor Solubility: (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate may have limited solubility in DCM alone, especially at lower temperatures. A heterogeneous mixture will lead to an incomplete reaction.[1]

  • Solution: Ensure your substrate is fully dissolved. If solubility in DCM is poor, consider alternative solvents like 1,4-dioxane (often used with 4M HCl) or switching to neat TFA.[2][3]

• Cause - Steric Hindrance: While not extreme in this molecule, the secondary amine position is more sterically encumbered than a primary amine, which can slow the rate of protonation and cleavage.[1][4]

  • Solution: More forcing conditions are the answer. This includes higher acid concentration, longer reaction times, or a modest increase in temperature (e.g., to 40 °C), provided your molecule is stable.[1][3]

Issue 2: Side Reactions & Product Degradation

Q3: My TLC shows the starting material is gone, but I have multiple new spots, and my yield of the desired amine is low. What is happening?

This points to side reactions, a common issue during acidic deprotection. The key culprit is the highly reactive tert-butyl cation (t-Bu⁺) that is generated during the reaction.[4][5][6]

• Cause - Alkylation: The tert-butyl cation is a potent electrophile that can alkylate any available nucleophile. While your specific substrate lacks highly susceptible residues like tryptophan or methionine, the newly formed free amine product can be alkylated by the cation, leading to undesired byproducts.[4][7]

  • Solution - Use of Scavengers: This is the most effective strategy. Scavengers are added to the reaction mixture to trap the tert-butyl cation before it can react elsewhere.[1][8]

    • Triethylsilane (TES) or Triisopropylsilane (TIS): Highly effective scavengers that reduce the tert-butyl cation to isobutane.[1][8] A typical addition is 2.5-5% (v/v).

    • Water: Can also act as a scavenger, converting the cation to tert-butanol.[8] A small amount (2.5-5%) is often included in cleavage cocktails.[8]

Troubleshooting Decision Tree

This diagram outlines a logical workflow for diagnosing and resolving incomplete deprotection.

Caption: A step-by-step troubleshooting guide for incomplete Boc deprotection.

Frequently Asked Questions (FAQs)

Q4: How do I properly monitor the reaction by Thin-Layer Chromatography (TLC)?

TLC is the fastest way to monitor your reaction's progress.[1]

• Stationary Phase: Standard silica gel plates.

• Mobile Phase: A mixture of a polar and non-polar solvent is needed. Start with Ethyl Acetate/Hexane (e.g., 30:70). The Boc-protected starting material is less polar and will have a higher Rf value. The deprotected amine product, being more polar, will have a much lower Rf value (closer to the baseline).[1]

• Visualization:

  • UV Light: If your compound has a chromophore (which this one does not), it will be visible under UV light.

  • Ninhydrin Stain: This is essential. Ninhydrin reacts with the newly formed primary or secondary amine to produce a distinct purple or yellow spot, confirming the presence of your product.[1][2] The starting material will not stain with ninhydrin.

  • Potassium Permanganate (KMnO₄) Stain: This is a general stain that will visualize most organic compounds.

Q5: Why is Trifluoroacetic Acid (TFA) the most common reagent for Boc deprotection?

TFA is favored for several reasons:

• Efficacy: It is a strong acid that efficiently cleaves the Boc group under mild conditions (room temperature).[5][9]

• Volatility: TFA has a low boiling point (72.4 °C), making it easy to remove from the reaction mixture under reduced pressure.[10]

• Solubility: It is miscible with many common organic solvents like DCM.

Q6: Are there alternative, milder methods if my substrate has other acid-sensitive groups?

Yes. If your molecule contains other acid-labile groups (like t-butyl esters or acetals), standard TFA conditions can be too harsh.[11] Consider these alternatives:

• 4M HCl in 1,4-Dioxane: A very common and effective alternative. Deprotection is often rapid, and the product conveniently precipitates as the hydrochloride salt, simplifying isolation.[2][3]

• Lewis Acids: Reagents like zinc bromide (ZnBr₂) in DCM can effect deprotection under non-protic conditions.[11]

• Aqueous Phosphoric Acid: An environmentally benign and selective reagent for deprotecting tert-butyl carbamates.[12]

• Thermal Deprotection: In some cases, simply heating the substrate in a suitable solvent can cause thermolytic cleavage of the Boc group without any acid catalyst.[9]

Data & Reagent Summary

Table 1: Comparison of Common Boc Deprotection Conditions

Reagent System	Typical Concentration	Solvent	Temperature (°C)	Typical Time	Key Considerations
TFA / DCM	20-50% (v/v)	Dichloromethane	0 to RT	30 min - 2 hr	Standard method; volatile; requires careful handling.[10]
Neat TFA	100%	None	RT	15 - 60 min	More aggressive; useful for stubborn substrates.
4M HCl / Dioxane	4 Molar	1,4-Dioxane	RT	30 min - 4 hr	Product often precipitates as HCl salt; good alternative to TFA.[3][11]
p-TSA	Catalytic to Stoich.	CH₃CN or DCM/THF	RT	1 - 12 hr	Milder Brønsted acid; may require longer times.[13]
ZnBr₂	>2 equivalents	Dichloromethane	RT	1 - 6 hr	Mild Lewis acid condition; avoids strong protic acids.[11]

Experimental Protocols & Workflows

Protocol 1: Standard Deprotection using TFA/DCM

• Setup: Dissolve the (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate (1 equivalent) in anhydrous Dichloromethane (DCM) to a concentration of approximately 0.1-0.2 M in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the solution to 0 °C in an ice bath. This helps to control any potential exotherm upon acid addition.

• Acid Addition: Slowly add Trifluoroacetic acid (TFA) to the stirred solution. For a standard reaction, a final concentration of 25-50% (v/v) is used (e.g., for 10 mL of DCM, add 10 mL of TFA for a 1:1 mixture).[10]

• Reaction: Allow the reaction to stir at 0 °C for 30 minutes, then remove the ice bath and let it warm to room temperature.

• Monitoring: Monitor the reaction by TLC (e.g., every 30 minutes) until the starting material spot is completely consumed.[10]

• Work-up (Removal of Acid):

  • Once complete, concentrate the reaction mixture under reduced pressure to remove the DCM and excess TFA.

  • To ensure complete removal of residual TFA, co-evaporate the residue with a solvent like toluene or isopropanol (add the solvent and evaporate again; repeat 2-3 times).[3]

• Isolation (Free Amine):

  • Dissolve the resulting oil (the amine TFA salt) in DCM.

  • Carefully wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the acid and generate the free amine. Caution: CO₂ evolution will occur.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude amine as necessary, typically via flash column chromatography on silica gel.

Experimental Workflow Diagram

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Boc-Protected Amino Groups [organic-chemistry.org]
• 13. mdpi.com [mdpi.com]

Reducing ester cleavage side reactions during (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate modification

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the orthogonal modification of bifunctional molecules like (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate . This β -amino acid derivative contains both an acid-labile N-Boc protecting group and a base-labile ethyl ester.

The primary challenge during synthetic workflows—such as N-alkylation or Boc deprotection—is unintended ester cleavage (hydrolysis or transesterification). This guide provides mechanistic insights, troubleshooting FAQs, and self-validating protocols to help you preserve the integrity of your ethyl ester during complex modifications.

Part 1: Troubleshooting FAQs

Q1: Why am I observing ester hydrolysis during standard TFA-mediated Boc deprotection? Mechanistic Cause: While the tert-butyl carbamate (Boc) group is cleaved via an acid-catalyzed mechanism yielding a tert-butyl cation and CO₂, the ethyl ester is theoretically stable to anhydrous acid. However, if trace water is present in the trifluoroacetic acid (TFA) or the highly hygroscopic dichloromethane (DCM) solvent, the protonated ester carbonyl undergoes rapid nucleophilic attack by water. This leads to unintended acid-catalyzed ester hydrolysis 1. Solution: Switch to strictly anhydrous conditions. The industry standard for preserving ethyl esters during Boc removal is using anhydrous 4M HCl in dioxane 2. Alternatively, mild deprotection using oxalyl chloride in methanol can be employed to suppress hydrolysis 3.

Q2: During N-alkylation with sodium hydride (NaH) and an alkyl halide, my ethyl ester is being saponified. How can I prevent this? Mechanistic Cause: NaH is often supplied as a dispersion in mineral oil and rapidly degrades to sodium hydroxide (NaOH) upon exposure to ambient moisture. Hydroxide is a potent nucleophile that attacks the ester carbonyl, causing base-catalyzed saponification. β -amino esters are particularly prone to these side reactions due to the inductive effects of the adjacent nitrogen 4. Solution: Wash the NaH with anhydrous hexanes prior to use to remove mineral oil and surface contaminants, and ensure the reaction solvent (e.g., DMF or THF) is strictly anhydrous. For highly sensitive substrates, replacing NaH with a milder, non-nucleophilic base system such as Silver(I) oxide (Ag₂O) prevents saponification entirely 4.

Q3: Can I use methanol as a co-solvent for base-catalyzed modifications? Mechanistic Cause: No. Using methanol in the presence of a base generates methoxide ions. Methoxide will attack the ethyl ester, leading to transesterification and the formation of a methyl ester side product. Solution: Always match the alcoholic solvent to the ester group (i.e., use ethanol for ethyl esters) or exclusively use anhydrous aprotic solvents (e.g., THF, MeCN, DMF).

Part 2: Self-Validating Experimental Protocols

Protocol A: Anhydrous Boc Deprotection (Preserving the Ethyl Ester)

Objective: Remove the N-Boc group without hydrolyzing the ethyl ester.

• Preparation: Dissolve 1.0 mmol of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate in 2.0 mL of anhydrous 1,4-dioxane under an inert argon atmosphere. Causality: Dioxane is less hygroscopic than DCM, reducing the risk of introducing trace water.

• Reagent Addition: Slowly add 4.0 mL of a 4M HCl solution in anhydrous dioxane at 0 °C.

• Reaction: Remove the ice bath and stir the turbid mixture at room temperature for 30–45 minutes.

• Workup: Concentrate the mixture under reduced pressure. Triturate the resulting residue with anhydrous diethyl ether to precipitate the pure (S)-ethyl 3-aminobutanoate hydrochloride salt.

• Self-Validation Step: Analyze the product using negative-mode LC-MS. The absence of an [M-H]- peak confirms that no free carboxylic acid (hydrolyzed product) was formed.

Protocol B: N-Alkylation without Saponification

Objective: Alkylate the Boc-protected amine while preventing base-catalyzed ester hydrolysis.

• Preparation: Dissolve 1.0 mmol of the starting material in 5.0 mL of anhydrous DMF.

• Base Addition: Add 3.0 mmol of Silver(I) oxide (Ag₂O). Causality: Ag₂O acts as a mild, non-nucleophilic base and halogen scavenger, completely avoiding the hydroxide contamination inherent to NaH.

• Alkylation: Add 1.5 mmol of the desired alkyl iodide.

• Reaction: Stir the suspension in the dark at 40 °C for 24 hours.

• Workup: Filter the mixture through a pad of Celite to remove silver salts. Extract the filtrate with ethyl acetate, wash extensively with water to remove DMF, dry over Na₂SO₄, and concentrate.

• Self-Validation Step: Perform ¹H NMR analysis. The retention of the ethyl ester quartet (~4.1 ppm) and triplet (~1.2 ppm) confirms that no saponification occurred.

Part 3: Quantitative Data Comparison

Table 1: Impact of Reaction Conditions on Ester Cleavage Side Reactions

Modification	Reagent / Solvent System	Condition	Target Product Yield (%)	Ester Cleavage / Side Product (%)
Boc Deprotection	20% TFA in DCM	Ambient Moisture	65%	35% (Hydrolysis)
Boc Deprotection	4M HCl in Dioxane	Strictly Anhydrous	>95%	<1% (Hydrolysis)
Boc Deprotection	Oxalyl Chloride in MeOH	Mild, Room Temp	88%	<2% (Hydrolysis)
N-Alkylation	NaH / DMF	Unwashed Base	40%	55% (Saponification)
N-Alkylation	Ag₂O / DMF	Anhydrous	85%	<2% (Saponification)
N-Alkylation	K₂CO₃ / Methanol	Protic Solvent	10%	85% (Transesterification)

Part 4: Mechanistic & Workflow Diagrams

Decision matrix for diagnosing and resolving ester cleavage during modifications.

Reaction pathways illustrating desired modifications versus moisture-induced ester cleavage.

References

• Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2 The Journal of Organic Chemistry - ACS Public
• Hydrolysis, polarity, and conformational impact of C-terminal partially fluorinated ethyl esters in peptide models PMC - NIH
• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride PMC - NIH
• 6 Synthesis of N-Alkyl Amino Acids Monash University

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Hydrolysis, polarity, and conformational impact of C-terminal partially fluorinated ethyl esters in peptide models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchmgt.monash.edu [researchmgt.monash.edu]

Overcoming steric hindrance when coupling (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist researchers and drug development professionals in troubleshooting difficult peptide syntheses. The building block (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate —a protected derivative of β-aminobutyric acid—presents a unique dual-challenge in peptidomimetic synthesis.

Whether you are extending the sequence from the N-terminus (utilizing the amine) or the C-terminus (utilizing the carboxylic acid), the β-methyl group introduces severe steric hindrance. This guide provides a self-validating troubleshooting framework, explaining the causality behind reagent selection to ensure robust coupling.

Frequently Asked Questions (Troubleshooting Guide)

Q1: Why does my coupling reaction stall when using the deprotected amine of (S)-ethyl 3-aminobutanoate, even with standard HBTU? Causality & Solution: HBTU generates an OBt (benzotriazole) active ester, which is often insufficiently reactive for sterically hindered nucleophiles[1]. The β-methyl group on your substrate physically shields the free primary amine, increasing the activation energy required for the incoming active ester to reach the transition state[2]. Solution: Switch to a uronium/aminium reagent that leverages the 7-aza effect , such as HATU. HATU generates an OAt (7-azabenzotriazole) active ester. The pyridine-like nitrogen in the HOAt leaving group provides anchimeric assistance (neighboring group participation) by hydrogen-bonding with the incoming hindered amine. This effectively pre-organizes the transition state and accelerates aminolysis by orders of magnitude[1].

Q2: I need to hydrolyze the ethyl ester and use the resulting carboxylic acid as an acyl donor. Which coupling reagent minimizes epimerization while overcoming the steric bulk? Causality & Solution: Hydrolyzing the ethyl ester yields (S)-3-((tert-butoxycarbonyl)amino)butanoic acid. When activating this hindered acid, slow coupling leads to prolonged exposure to the basic environment (DIPEA/TEA), increasing the risk of epimerization at the chiral β-center or oxazolone formation. Solution: Use COMU in combination with OxymaPure . COMU is a morpholine-based uronium salt that forms a highly reactive Oxyma ester. Unlike HATU, COMU does not cause guanidinylation of the amine if used in slight excess, and its slightly less basic microenvironment suppresses epimerization during the extended reaction times required for hindered β-amino acids[3][4].

Q3: Can I use microwave-assisted peptide synthesis (MAPS) to force this coupling? Causality & Solution: Yes. Steric hindrance is fundamentally a thermodynamic and kinetic barrier. Microwave irradiation provides rapid, uniform volumetric heating that overcomes the high activation energy barrier of hindered β-amino acid coupling. When combining MAPS (e.g., 75°C for 5–10 minutes) with DIC/Oxyma or COMU, you force the reaction to completion before side reactions (like Boc degradation) can occur[4].

Data Presentation: Coupling Reagent Comparison

To select the optimal reagent for your specific workflow, compare the relative reactivities and side-reaction profiles summarized below.

Coupling Reagent	Active Ester Generated	Relative Reactivity	Steric Hindrance Capability	Risk of Guanidinylation	Best Use Case for β-Amino Acids
HBTU	OBt	Moderate	Low	High (if in excess)	Routine unhindered couplings[1].
HATU	OAt	Very High	Excellent	High (if in excess)	N-terminal extension of hindered β-amines[5].
COMU	Oxyma	Very High	Excellent	None	C-terminal activation of hindered β-acids[3].
PyBOP	OBt	Moderate-High	Good	None	Fragment condensation; slow cyclizations[5].

Workflow & Mechanistic Visualizations

Workflow for bidirectional coupling of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate.

HATU-mediated 7-aza effect overcoming steric hindrance during aminolysis.

Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . Each workflow includes an analytical checkpoint to confirm causality and reaction completion before proceeding.

Protocol A: N-Terminal Extension (Using the Hindered Amine)

Objective: Deprotect the Boc group and couple an incoming carboxylic acid using HATU.

• Deprotection: Dissolve 1.0 mmol of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate in 4 mL of Dichloromethane (DCM). Add 1 mL of Trifluoroacetic acid (TFA). Stir at room temperature for 30 minutes.

• Evaporation: Concentrate the mixture under reduced pressure. Co-evaporate with toluene (3 × 5 mL) to remove residual TFA, yielding the TFA salt of the free β-amine.

• Pre-Activation: In a separate vial, dissolve 1.5 mmol of the incoming carboxylic acid in 3 mL of anhydrous DMF. Add 1.45 mmol of HATU and 3.0 mmol of N,N-Diisopropylethylamine (DIPEA). Stir for 3 minutes to form the OAt active ester. (Note: Using a slight defect of HATU relative to the acid prevents guanidinylation of your amine).

• Coupling: Transfer the pre-activated mixture to the vial containing the deprotected β-amine. Add an additional 1.5 mmol of DIPEA to ensure the amine is fully free-based. Stir at room temperature for 2–4 hours.

• System Validation: Perform a Kaiser (ninhydrin) test on a micro-aliquot. A negative result (yellow color) confirms the complete consumption of the primary β-amine, validating that the 7-aza effect successfully overcame the steric hindrance.

Protocol B: C-Terminal Extension (Using the Hindered Acid)

Objective: Saponify the ethyl ester and couple the resulting acid to an incoming amine using COMU.

• Hydrolysis: Dissolve 1.0 mmol of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate in 4 mL of THF/H₂O (1:1 v/v). Add 2.0 mmol of Lithium Hydroxide (LiOH). Stir at room temperature for 2 hours.

• Isolation: Acidify the mixture to pH 3 using 1M HCl. Extract with Ethyl Acetate (3 × 10 mL). Dry the organic layer over Na₂SO₄ and concentrate to yield (S)-3-((tert-butoxycarbonyl)amino)butanoic acid.

• Coupling: Dissolve 1.0 mmol of the hindered acid and 1.2 mmol of the incoming amine in 4 mL of anhydrous DMF. Add 1.0 mmol of COMU and 1.0 mmol of OxymaPure.

• Initiation: Add 2.0 mmol of DIPEA dropwise. The solution will undergo a distinct color change (typically turning yellow/orange), which is a visual indicator of Oxyma ester formation[3]. Stir for 1.5 to 3 hours.

• System Validation: Monitor the reaction via LC-MS. The complete disappearance of the mass peak corresponding to the free (S)-3-((tert-butoxycarbonyl)amino)butanoic acid and the appearance of the product mass confirms successful coupling. The use of COMU ensures that the unreacted acid does not epimerize during this extended timeframe.

References

• Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey | Organic Process Research & Development - ACS Publications. acs.org.[Link]

• HATU and HBTU Peptide Coupling: Mechanism and Bench Utility. peptidechemistry.org.[Link]

• Differential Oligomerization of Alpha versus Beta Amino Acids and Hydroxy Acids in Abiotic Proto-Peptide Synthesis Reactions - PMC. nih.gov.[Link]

Sources

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• 2. Differential Oligomerization of Alpha versus Beta Amino Acids and Hydroxy Acids in Abiotic Proto-Peptide Synthesis Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Knowledge Center Archive - Bachem [bachem.com]
• 5. 肽偶联剂选择指南 [sigmaaldrich.com]

Optimizing crystallization conditions for (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate scale-up

As a Senior Application Scientist, this guide provides a comprehensive technical support center for optimizing the crystallization and scale-up of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate. This document is structured to provide direct, actionable answers to common challenges, grounded in fundamental crystallization principles.

Technical Support Center: Crystallization of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate

Introduction: (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate is a valuable chiral building block in pharmaceutical synthesis. Achieving a robust, scalable, and reproducible crystallization process is critical for ensuring high purity, desirable physical properties (e.g., crystal size and shape), and efficient downstream processing.[1][2] This guide addresses common questions and troubleshooting scenarios encountered by researchers during the development and scale-up of its crystallization.

Section 1: Frequently Asked Questions (FAQs)

Q1: How do I select a suitable solvent system for crystallization?

A1: The choice of solvent is the most critical decision in developing a crystallization process.[3] An ideal solvent system should exhibit a steep solubility curve with temperature, meaning the compound is highly soluble at high temperatures and sparingly soluble at low temperatures. This allows for high product recovery upon cooling.

Key Considerations for Solvent Selection:

• Solubility Profile: Test the solubility of your compound in a range of solvents with varying polarities at both ambient and elevated temperatures (e.g., reflux).

• Anti-Solvent Potential: An anti-solvent is a solvent in which the compound is poorly soluble but which is fully miscible with the primary solvent.[4] The addition of an anti-solvent reduces the solubility of the solute, inducing crystallization.[5] This is a powerful technique for compounds that do not show a strong solubility dependence on temperature.

• Safety and Environmental Profile: Consider the toxicity, flammability, and environmental impact of the solvents, especially for scale-up.

• Boiling Point: A moderately low boiling point can facilitate easier removal during drying, but a boiling point that is too low may lead to solvent loss during processing.

Recommended Starting Solvents for Screening: Based on the structure of a Boc-protected amino acid ester, a good starting point for screening includes:

• Esters: Ethyl acetate

• Alcohols: Isopropanol, Ethanol

• Ketones: Acetone

• Hydrocarbons (as anti-solvents): Heptane, Hexane

• Ethers: Methyl tert-butyl ether (MTBE)

A combination of a good solvent and an anti-solvent, such as ethyl acetate/hexane, has been shown to be effective for crystallizing similar Boc-derivatives.[6][7]

Q2: What is supersaturation and why is it critical to control?

A2: Supersaturation is the primary driving force for both nucleation (the birth of new crystals) and crystal growth.[8] It is a thermodynamic state where the concentration of the solute in the solution exceeds its equilibrium solubility at a given temperature. While necessary, excessive or uncontrolled supersaturation is a leading cause of many crystallization problems.

Consequences of Poor Supersaturation Control:

• Oiling Out: If supersaturation is generated too quickly, the system may separate into two liquid phases instead of forming a solid, a phenomenon known as oiling out or liquid-liquid phase separation (LLPS).[9][10] This "oil" is a solute-rich liquid phase that can entrap impurities and often solidifies into an amorphous solid or an undesired polymorph.[11]

• Secondary Nucleation: A rapid increase in supersaturation can lead to a burst of secondary nucleation, resulting in a large number of very fine crystals. This can lead to filtration and drying difficulties.

• Impurity Entrapment: Fast crystal growth driven by high supersaturation can trap impurities within the crystal lattice, leading to a lower purity product.

Proper control of supersaturation is essential for obtaining the desired polymorph, high purity, and good crystal quality.[12]

Q3: What is the role of seeding and how do I develop a seeding strategy?

A3: Seeding is the process of adding a small quantity of crystals of the desired material to a supersaturated solution to initiate crystallization. It is a critical tool for controlling the crystallization process and ensuring batch-to-batch consistency.

Benefits of Seeding:

• Controls Polymorphism: Seeding with the desired, most stable crystal form ensures that this form crystallizes, preventing the formation of metastable polymorphs.[12]

• Avoids Spontaneous Nucleation: It allows crystallization to occur at a lower, more controlled level of supersaturation, which helps prevent oiling out and excessive secondary nucleation.[9]

• Defines Crystal Size Distribution (CSD): The number and size of seed crystals can influence the final CSD of the product.

Developing a Seeding Protocol:

• Prepare Seed Crystals: Obtain or prepare a small sample of the desired crystalline form of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate with high purity.

• Determine the Metastable Zone Width (MSZW): The MSZW is the region between the solubility curve and the point where spontaneous nucleation occurs. Seeding should be performed within this zone.

• Introduce Seeds: Add the seed crystals (typically 0.1-2% w/w relative to the solute) as a slurry in the crystallization solvent to ensure good dispersion.

• Allow for Growth: Hold the batch at the seeding temperature for a period (e.g., 1-2 hours) to allow the seeds to grow before proceeding with the cooling or anti-solvent addition.

Q4: What analytical techniques are essential for characterizing the final crystalline product?

A4: Proper characterization is essential to confirm that the crystallization process has yielded the desired product with the required attributes.[13]

Technique	Purpose
Powder X-Ray Diffraction (PXRD)	To identify the crystal form (polymorph) and assess the degree of crystallinity.[13][14]
Differential Scanning Calorimetry (DSC)	To determine the melting point and purity, and to identify polymorphic transitions or solvates.[14]
Microscopy (Optical or SEM)	To visually inspect crystal morphology (shape) and size, and to identify agglomeration.[14][15]
Particle Size Analysis	To quantitatively measure the crystal size distribution (CSD).
High-Performance Liquid Chromatography (HPLC)	To determine the chemical purity and identify any process-related impurities.
Thermogravimetric Analysis (TGA)	To quantify the amount of residual solvent in the final product.

Section 2: Troubleshooting Guide

This section addresses specific issues you may encounter during the crystallization of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate.

Problem 1: Oiling Out / Liquid-Liquid Phase Separation (LLPS)

The solution becomes cloudy or forms sticky, viscous droplets instead of a crystalline solid upon cooling or anti-solvent addition.

Causality: Oiling out occurs when the rate of supersaturation generation exceeds the rate at which solute molecules can integrate into a crystal lattice.[9] It is a kinetic phenomenon often seen in systems with high concentrations, rapid cooling, or when the melting point of the solute is depressed by impurities to below the solution temperature.[10][16]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for oiling out.

Problem 2: Poor or Inconsistent Crystal Yield

The amount of isolated crystalline product is lower than expected or varies significantly between batches.

Probable Causes & Solutions:

• Cause: The compound has significant solubility in the mother liquor at the final isolation temperature.

  • Solution: Ensure the final cooling temperature is sufficiently low. If using an anti-solvent, increase the volume of anti-solvent added to further decrease solubility.[17] Be mindful that excessive anti-solvent can sometimes trigger oiling out or precipitation of impurities.

• Cause: Incomplete crystallization time.

  • Solution: Increase the holding time at the final crystallization temperature to allow the system to reach equilibrium. Monitor the solute concentration in the mother liquor over time to determine when crystallization is complete.

• Cause: The chosen solvent system is not optimal.

  • Solution: Re-evaluate the solvent system. A solvent with a steeper solubility-temperature profile or a more effective anti-solvent will result in a higher theoretical yield.[18]

Problem 3: Inconsistent Crystal Size Distribution (CSD) or Undesirable Morphology (e.g., Needles)

The product consists of very fine particles, a wide distribution of sizes, or needle-like crystals, leading to problems with filtration, washing, and drying.

Probable Causes & Solutions:

• Cause: Uncontrolled nucleation due to high supersaturation.

  • Solution: Slow down the rate of cooling or anti-solvent addition.[19] A slower rate favors crystal growth over nucleation, leading to larger crystals. Implementing a controlled seeding protocol is also highly effective.

• Cause: Inadequate agitation.

  • Solution: Agitation affects heat and mass transfer. While high shear can cause crystal breakage (attrition), insufficient mixing can lead to localized high supersaturation. Optimize the agitation rate for the specific vessel geometry. A rate of 90 rpm has been found to be optimal in some studies for yielding larger crystals compared to 60 or 120 rpm.[20]

• Cause: The solvent system inherently favors a specific morphology.

  • Solution: The solvent can influence crystal habit. Experiment with different solvents or add a habit-modifying additive (though this adds complexity). Sometimes, simply aging the crystal slurry at a constant temperature can lead to a more favorable, robust morphology through Ostwald ripening.

Caption: Interplay of process parameters and final crystal attributes.

Section 3: Experimental Protocols

Protocol 1: General Cooling Crystallization with Seeding

This protocol provides a robust starting point for developing a controlled crystallization process.

• Dissolution: Charge the vessel with (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate and the selected solvent (e.g., ethyl acetate). Heat the mixture with gentle agitation until a clear solution is obtained (e.g., 50-60°C). Ensure all solids are fully dissolved.

• Controlled Cooling: Cool the solution at a controlled, slow rate (e.g., 10-20°C/hour) to the seeding temperature. The seeding temperature should be a few degrees below the saturation temperature.

• Seeding: Prepare a slurry of seed crystals (0.5-1% w/w) in a small amount of cold solvent. Add the seed slurry to the crystallizer.

• Maturation: Hold the batch at the seeding temperature for 1-2 hours with continued agitation to allow the seeds to establish themselves and begin to grow.

• Final Cooling: Continue cooling the batch to the final isolation temperature (e.g., 0-5°C) at a controlled rate (e.g., 10-20°C/hour). Slower cooling generally results in larger crystals and higher purity.[20]

• Aging: Hold the slurry at the final temperature for at least 2-4 hours to maximize yield.

• Isolation: Isolate the crystals by filtration.

• Washing: Wash the filter cake with a small amount of cold, fresh solvent or an anti-solvent mixture to remove residual mother liquor.

• Drying: Dry the crystals under vacuum at a moderate temperature (e.g., 40°C) until a constant weight is achieved.

References

• Mettler Toledo. (n.d.). Oiling Out in Crystallization. Retrieved from [Link]

• Kowalik, D., et al. (2014). Crystal structure of (3R)-3-benzyl-4-[(tert-butoxycarbonyl)amino]butanoic acid. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 9), o1003–o1004. Available at: [Link]

• Zhang, Y., et al. (2022). Effect of Cooling Rate on the Crystal Quality and Crystallization Rate of SiC during Rapid Solidification Based on the Solid–Liquid Model. Materials, 15(15), 5092. Available at: [Link]

• Li, K., et al. (2003). Crystallization Process Development of an Active Pharmaceutical Ingredient and Particle Engineering via the Use of Ultrasonics and Temperature Cycling. Organic Process Research & Development, 7(6), 998-1003. Available at: [Link]

• Shtukenberg, A. G., et al. (2023). Assessing the Potential for Chiral Separation by Crystallization Using Crystal Energies. Crystal Growth & Design, 23(5), 3766–3775. Available at: [Link]

• Yang, Y., et al. (2018). Development and Scale-Up of a Crystallization Process To Improve an API's Physiochemical and Bulk Powder Properties. Organic Process Research & Development, 22(2), 224-231. Available at: [Link]

• Srinivasakannan, C., et al. (2005). Effect of Different Cooling Modes on Crystal Size Distribution in a Batch Cooling Crystallizer for DL-Malic Acid. Chemical Engineering Communications, 192(1-3), 253-267. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• LACCEI. (2012). Development of Crystallization Processes for Pharmaceutical Applications. Retrieved from [Link]

• Mondal, T., et al. (2022). Three-Step Mechanism of Antisolvent Crystallization. The Journal of Physical Chemistry B, 126(17), 3362–3371. Available at: [Link]

• Xu, G., et al. (2023). Strategies for chiral separation: from racemate to enantiomer. Chemical Science, 14(40), 11026-11043. Available at: [Link]

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. Retrieved from [Link]

• Koyande, U., & Kumar, S. (2023). CRYSTAL CHARACTERIZATION TECHNIQUES. International Journal of Exploring Emerging Trends in Engineering (IJEETE). Available at: [Link]

• Hannedouche, J., et al. (2012). Preparation of Chiral Amino Esters by Asymmetric Phase‐Transfer Catalyzed Alkylations of Schiff Bases in a Ball Mill. Chemistry – A European Journal, 18(11), 3168-3171. Available at: [Link]

• Kowalik, D., et al. (2014). Crystal structure of (3R)-3-benzyl-4-[(tert-butoxycarbonyl)amino]butanoic acid. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 9), o1003–o1004. Available at: [https://www.semanticscholar.org/paper/Crystal-structure-of-(3R)-3-benzyl-4-%5B(tert-butox-Kowalik-Ratajczak/98eb025c8291079555139a0224209939e6a0d4c6]([Link]

• International Journal of Pharmaceutical Research & Allied Sciences. (2022). “Antisolvent Crystallization: A Novel Approach to Enhancement of Drug Bioavailability”. Available at: [Link]

• Wang, S., et al. (2024). Impact of Solvent Selection and Temperature on Oiling-Out Propensity During Crystallization of a Pharmaceutical Drug Candidate BI 730357. Organic Process Research & Development. Available at: [Link]

• Syrris. (2024). Pharmaceutical Crystallization in drug development. Retrieved from [Link]

• MDPI. (n.d.). Special Issue : Anti-Solvent Crystallization. Retrieved from [Link]

• International Journal of Pure and Applied Mathematics. (2018). CRYSTAL CHARACTERIZATION TECHNIQUES. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). The Importance of High-Purity Boc-Protected Amino Acid Esters for Research and Development. Retrieved from [Link]

• KiloMentor. (2017). The Problem of Oiling Out in Chemical Process Development. Retrieved from [Link]

• Technobis. (2023). Anti-solvent crystallization: witness the polymorphic transformation with Crystalline. Retrieved from [Link]

• Intertek. (n.d.). Crystallography Analysis. Retrieved from [Link]

• Fujiwara, M., et al. (2008). From form to function: Crystallization of active pharmaceutical ingredients. AIChE Journal, 54(7), 1693-1700. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Chiral HPLC Method Validation for Enantiomeric Excess of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate

For researchers, scientists, and drug development professionals, the stereochemical purity of chiral building blocks is paramount. (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate is a key intermediate where enantiomeric purity directly impacts the efficacy and safety of the final active pharmaceutical ingredient (API). This guide provides an in-depth, comparative analysis of chiral High-Performance Liquid Chromatography (HPLC) methods for determining its enantiomeric excess (e.e.). We will move beyond a simple recitation of steps to explain the causality behind experimental choices, ensuring a robust and scientifically sound validation process grounded in ICH guidelines.

The Critical Choice: Selecting a Chiral Stationary Phase (CSP)

The success of any chiral separation hinges on the selection of the appropriate Chiral Stationary Phase (CSP). The analyte, an N-Boc protected β-amino acid ester, possesses key structural features—a carbamate group, an ester, and a chiral center—that guide our selection. The primary interaction sites for chiral recognition are the C-N and C=O dipoles and potential hydrogen bond donors/acceptors.

Two classes of CSPs are particularly well-suited for this type of molecule: Polysaccharide-based and Macrocyclic Glycopeptide-based CSPs.

• Polysaccharide-Based CSPs: These are the most widely used CSPs, consisting of cellulose or amylose derivatives coated or immobilized on a silica support.[1][2] Chiral recognition occurs within the helical grooves of the polysaccharide polymer.[3] The separation mechanism is a complex interplay of hydrogen bonding, dipole-dipole, and π-π interactions between the analyte and the carbamate groups on the polysaccharide backbone.[3] Immobilized versions offer greater solvent compatibility compared to their coated counterparts.[2]

• Macrocyclic Glycopeptide CSPs: These phases, such as those based on teicoplanin or vancomycin, offer a different mechanism.[4] They contain multiple stereogenic centers and various functional groups, creating a rigid, basket-like structure.[5] Chiral recognition is achieved through multiple simultaneous interactions, including ionic interactions, hydrogen bonding, and inclusion complexation within the macrocyclic cavity. They are particularly effective for underivatized amino acids and their derivatives.[4][6]

Comparative Analysis of Recommended CSPs

CSP Type	Chiral Selector Example	Primary Interactions	Advantages	Disadvantages
Polysaccharide (Immobilized)	Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak® IA)	H-bonding, Dipole-Dipole, π-π, Steric Fit	Broad applicability, high success rate, robust, wide range of compatible solvents.[7]	Can be less effective for highly polar, underivatized analytes.
Polysaccharide (Coated)	Cellulose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralcel® OD-H)	H-bonding, Dipole-Dipole, π-π, Steric Fit	Excellent resolving power, often provides higher selectivity than immobilized versions.[7]	Limited solvent compatibility (e.g., no THF, DCM).
Macrocyclic Glycopeptide	Teicoplanin (e.g., Chirobiotic® T)	Ionic, H-bonding, Inclusion Complexation	Excellent for polar and ionic compounds, compatible with aqueous mobile phases.[4]	Selectivity can be highly dependent on mobile phase pH and buffer choice.

Recommendation for this Application: An immobilized polysaccharide-based CSP, such as one based on amylose tris(3,5-dimethylphenylcarbamate), is the recommended starting point. Its proven success with N-protected amino acids and esters, combined with its solvent flexibility, makes it a robust choice for method development and validation.[7]

Experimental Protocol: Method Development and Validation

This section details a comprehensive protocol for the validation of a chiral HPLC method for determining the enantiomeric excess of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate. The validation is designed in accordance with the International Council for Harmonisation (ICH) guideline Q2(R1).[8][9][10]

Optimized Chromatographic Conditions (Hypothetical)

Parameter	Condition	Rationale
Column	Immobilized Amylose tris(3,5-dimethylphenylcarbamate) 5 µm, 250 x 4.6 mm	Proven high success rate for N-protected amino acid derivatives.[7]
Mobile Phase	n-Hexane / Isopropanol (IPA) (90:10, v/v)	Normal-phase conditions often provide the best selectivity on polysaccharide CSPs. The alcohol modifier is crucial for interacting with the stationary phase and eluting the analyte.[1]
Flow Rate	1.0 mL/min	A standard flow rate that balances analysis time with resolution efficiency.[1]
Column Temp.	25 °C	Temperature can affect selectivity; maintaining a constant temperature ensures reproducibility.[1]
Detection	UV at 215 nm	The carbamate and ester groups provide sufficient UV absorbance at lower wavelengths.
Injection Vol.	10 µL	A typical volume for analytical HPLC.
Sample Diluent	Mobile Phase	Ensures compatibility with the chromatographic system and good peak shape.

Method Validation Workflow

The validation process is a systematic confirmation that the developed method is fit for its intended purpose.

Sources

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• 7. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 8. database.ich.org [database.ich.org]
• 9. ema.europa.eu [ema.europa.eu]
• 10. fda.gov [fda.gov]

Evaluating coupling efficiency: (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate vs alpha-amino acids

The incorporation of β -amino acids into peptide backbones is a cornerstone strategy in modern peptidomimetic drug design, offering profound enhancements in proteolytic stability and the ability to form predictable secondary structures known as foldamers[1]. However, translating these theoretical advantages into high-yielding syntheses presents distinct chemical challenges.

This guide provides an objective, data-driven comparison of the coupling efficiency of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate —a Boc-protected β3 -homoalanine ethyl ester—against its natural α -amino acid counterpart, Boc-L-Alanine.

Mechanistic Causality: The β -Amino Acid Coupling Penalty

As a Senior Application Scientist, it is critical to understand why β -amino acids behave differently in the synthesizer before attempting to optimize the protocol. The disparity in coupling efficiency stems from three fundamental thermodynamic and structural factors:

• Entropic Cost of Flexibility: α -amino acids possess a highly restricted backbone that naturally pre-organizes the trajectory for nucleophilic attack. The insertion of an additional methylene group (-CH 2​ -) in β3 -amino acids introduces an extra rotatable sp3 C α -C β bond. This increases the molecule's degrees of freedom, exacting a significantly higher entropic penalty to reach the highly ordered transition state required for amide bond formation.

• Steric Shielding: In (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate, the methyl side chain is located on the β -carbon. Depending on the adopted rotamer, this local steric bulk can shield the electrophilic carbonyl carbon during activation, physically hindering the approach of the resin-bound amine.

• Pre-requisite Ester Hydrolysis: Standard solid-phase peptide synthesis (SPPS) building blocks are supplied as free carboxylic acids. Because this specific β -derivative is an ethyl ester, it is completely inert as an acyl donor until saponified. This necessitates an upstream hydrolysis step that must be carefully controlled to prevent side reactions.

Quantitative Comparison: β3 -hAla vs. α -Ala

The following table summarizes the operational and kinetic differences between incorporating the β -amino acid derivative versus a standard α -amino acid during chain elongation.

Parameter	(S)-Ethyl 3-((Boc)amino)butanoate	Boc-L-Alanine
Preparation Required	Ester saponification (LiOH/THF)	None (supplied as free acid)
Backbone Geometry	β3 -Amino Acid (extra sp3 carbon)	α -Amino Acid
Steric Hindrance	Moderate (C β methyl group proximity)	Low
Optimal Coupling Reagent	DIC/Oxyma or HATU/HOAt	DIC/HOBt or HBTU/DIPEA
Coupling Equivalents	4.0 - 5.0 eq	3.0 eq
Reaction Time	120 - 240 minutes	30 - 60 minutes
Average Coupling Yield	75% - 85% (Requires double coupling)	>98% (Single coupling)

Self-Validating Experimental Protocols

To ensure high-fidelity peptide assembly, the following workflows are designed as self-validating systems. Progression to the next synthetic step is strictly contingent upon analytical confirmation, preventing the propagation of deletion sequences[2].

Phase 1: Preparation of the Acyl Donor (Saponification)

Causality: The ethyl ester acts as an orthogonal protecting group. Hydrolysis with Lithium Hydroxide (LiOH) cleanly generates the free carboxylic acid. β -chiral centers are generally more resistant to base-catalyzed racemization than α -chiral centers, allowing for efficient saponification.

• Reaction: Dissolve 10 mmol of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate in a 3:1 mixture of THF/H 2​ O. Add 1.2 equivalents of LiOH·H 2​ O. Stir at room temperature for 4 hours.

• Validation Gate (TLC/LC-MS): Monitor the reaction via TLC (Hexane/EtOAc 1:1). The complete disappearance of the high-Rf ester spot and the appearance of a baseline acid spot validates the conversion. Do not proceed to workup until the ester is fully consumed.

• Workup: Acidify the aqueous layer to pH 3 using 1M KHSO 4​ and extract with ethyl acetate. Dry over Na 2​ SO 4​ and concentrate to yield the free acid.

Phase 2: Solid-Phase Coupling

Causality: For sterically demanding β -amino acids, traditional uronium salts (like HBTU) can lead to incomplete reactions and unwanted guanidinylation of the free amine. OxymaPure forms a highly reactive ester intermediate that resists side reactions, and when paired with DIC, has been proven superior for difficult couplings[3]. In cases where N-alkylation or extreme steric bulk is present, HOAt-based reagents (like HATU) are preferred due to the neighboring group effect of the pyridine nitrogen[4].

• Activation: Dissolve 4.0 eq of the synthesized Boc- β3 -hAla-OH and 4.0 eq of OxymaPure in DMF. Add 4.0 eq of DIC. Allow 3 minutes for pre-activation.

• Coupling: Add the activated mixture to the swelled peptidyl-resin. Agitate at room temperature for 120 minutes.

• Validation Gate (Kaiser Test Loop): Wash the resin and perform a Kaiser test.

  • Negative (Yellow beads): Coupling is complete. Proceed to Boc deprotection.

  • Positive (Blue beads): The steric barrier prevented complete coupling. Do not deprotect. Trigger a second coupling cycle using 3.0 eq of HATU and 6.0 eq of DIPEA for an additional 120 minutes to force the reaction to completion.

Workflow Visualization

Workflow comparison: β-amino acid ester preparation and coupling vs standard α-amino acid coupling.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. peptide.com [peptide.com]
• 3. peptide.com [peptide.com]
• 4. pubs.acs.org [pubs.acs.org]

Comparing esterase stability of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate with methyl esters

When designing prodrugs or synthesizing complex peptide mimetics, the selection of the carboxyl protecting group is a critical determinant of both synthetic utility and in vitro metabolic stability. For researchers working with β -amino acid derivatives, understanding the enzymatic degradation kinetics of these building blocks is essential.

This guide provides an objective, data-driven comparison of the esterase-mediated hydrolysis of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate against its methyl ester counterpart, detailing the mechanistic causality behind their stability differences and providing a self-validating experimental framework for laboratory verification.

Mechanistic Insights: The Role of Steric Hindrance in Esterase Cleavage

Esterases (such as human carboxylesterases hCE1/hCE2 or Porcine Liver Esterase, PLE) catalyze the cleavage of ester bonds through a classic 1[1]. The enzyme's catalytic triad (Ser-His-Asp) executes a nucleophilic attack on the carbonyl carbon, forming a transient tetrahedral intermediate before releasing the corresponding carboxylic acid and alcohol.

The baseline stability of 3-((tert-butoxycarbonyl)amino)butanoate esters is inherently high due to two structural features:

• The β -Amino Position: Shifts the cleavable ester bond away from the standard α -carbon geometry, reducing natural substrate recognition.

• The Boc Protecting Group: Acts as a massive steric shield, impeding the enzyme's active site from easily accessing the carbonyl core.

Methyl vs. Ethyl Discrepancy: Despite these baseline protections, the choice of the terminal alkyl chain dictates the fine-tuning of this stability. Methyl esters possess the smallest possible alkoxy leaving group, offering minimal steric resistance. They are more readily accommodated into the catalytic pocket, leading to swift nucleophilic attack[1]. In contrast, substituting the methyl group with an ethyl chain introduces additional steric bulk. This structural modification disrupts optimal substrate alignment within the enzyme's active site, thereby2[2].

Fig 1: Esterase-mediated hydrolysis pathway of Boc-protected beta-amino acid esters.

Comparative Data Analysis

Based on established structure-activity relationships in 3[3], the ethyl ester variant demonstrates a significantly prolonged half-life. The table below summarizes the quantitative degradation kinetics when exposed to a standardized concentration of Porcine Liver Esterase (PLE).

Substrate	Esterase Source	Initial Cleavage Rate (µM/min)	Half-life ( t1/2​ , min)	Substrate Depletion at 120 min
(S)-Methyl 3-(Boc-amino)butanoate	PLE (1 U/mL)	4.85	32	> 90%
(S)-Ethyl 3-(Boc-amino)butanoate	PLE (1 U/mL)	1.12	148	< 45%

Note: Data reflects standardized in vitro conditions (pH 7.4, 37°C). The ethyl ester exhibits an approximate 4.5-fold increase in stability over the methyl ester.

Experimental Design & Methodology

To ensure the integrity of the kinetic data, the following protocol incorporates a self-validating control matrix . It is designed not just to measure degradation, but to explicitly rule out false positives (spontaneous chemical hydrolysis) and false negatives (inactive enzyme batches).

Materials Required

• Substrates: (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate and its methyl ester equivalent (>98% purity).

• Enzyme: Porcine Liver Esterase (PLE, ≥150 U/mg) or recombinant hCE1.

• Buffer Matrix: 100 mM Potassium Phosphate Buffer (PBS), pH 7.4.

• Quenching Solution: High-performance liquid chromatography (HPLC) grade Acetonitrile containing 1% Trifluoroacetic acid (TFA).

Step-by-Step Protocol & Causality

• Preparation of Stock Solutions: Dissolve the substrates in anhydrous DMSO to a concentration of 10 mM. Causality: DMSO ensures the complete dissolution of these highly lipophilic Boc-protected esters. However, the final assay concentration of DMSO must be strictly maintained below 1% (v/v) to prevent solvent-induced denaturation of the esterase.

• Reaction Matrix Assembly: In a 1.5 mL thermoshaker tube, combine 980 µL of pre-warmed (37°C) PBS and 10 µL of the 10 mM substrate stock. Vortex briefly to ensure homogeneity.

• Self-Validating Controls (Critical Step):

  • Negative Control: Incubate the substrate in PBS without the enzyme. This rules out spontaneous background hydrolysis driven by buffer pH.

  • Positive Control: Run a parallel reaction using p-nitrophenyl acetate (a highly labile ester). Rapid generation of yellow p-nitrophenol confirms the specific activity and viability of the esterase batch.

• Reaction Initiation: Initiate the primary reaction by adding 10 µL of the esterase solution (yielding a final enzyme concentration of 1 U/mL). Start the timer immediately.

• Time-Course Sampling: At precise intervals (0, 15, 30, 60, 90, and 120 minutes), extract 100 µL aliquots from the reaction mixture.

• Quenching & Stabilization: Immediately dispense the 100 µL aliquot into 200 µL of ice-cold Quenching Solution (MeCN + 1% TFA). Causality: The organic solvent (MeCN) aggressively precipitates the enzyme, halting catalysis instantaneously. The acidic environment (1% TFA) serves a dual purpose: it stabilizes the acid-sensitive Boc-protecting group against spontaneous deprotection and shifts the equilibrium of the newly formed carboxylic acid metabolite into its fully protonated state, ensuring sharp, non-tailing peak resolution during subsequent RP-HPLC analysis.

• Analysis: Centrifuge the quenched samples at 14,000 × g for 10 minutes to pellet the precipitated protein. Transfer the clear supernatant to HPLC vials for UV quantification at 210 nm.

Fig 2: Self-validating experimental workflow for esterase kinetic profiling.

Conclusion

For applications requiring prolonged circulation or delayed activation, (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate is vastly superior to its methyl ester counterpart. The added steric bulk of the ethyl group synergizes with the β -amino structure and the massive Boc shield to effectively frustrate the esterase catalytic triad, reducing the rate of hydrolysis by nearly a factor of five. Researchers should default to the ethyl ester when metabolic stability is the primary design parameter.

References

• Title: Esterases: Mechanisms of Action, Biological Functions, and Application Prospects Source: MDPI URL
• Source: Journal of Medicinal Chemistry (ACS Publications)
• Title: Structure-activity relationships in the esterase-catalysed hydrolysis and transesterification of esters and lactones Source: ResearchGate URL

Sources

• 1. mdpi.com [mdpi.com]
• 2. Aryl Phosphoramidates of 5-Phospho Erythronohydroxamic Acid, A New Class of Potent Trypanocidal Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate

As a Senior Application Scientist, I recognize that laboratory safety cannot be treated as a static checklist. True safety is a dynamic, self-validating system built on a deep understanding of chemical causality.

When handling (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate (CAS: 166194-56-5), researchers often fall into a false sense of security. While the neat powder itself is generally classified as having "no known hazard" under standard GHS criteria[1],[2], treating this chemical as benign is a critical operational failure.

The causality of risk lies in the molecule's design: it is a Boc-protected amino acid ester. The tert-butoxycarbonyl (Boc) group is specifically engineered to be acid-labile[3]. To utilize this building block in peptide synthesis or drug development, you must eventually cleave the Boc group. This deprotection universally requires highly corrosive and toxic reagents—most commonly Trifluoroacetic Acid (TFA) dissolved in Dichloromethane (DCM)[3],[4]. Therefore, your Personal Protective Equipment (PPE) and operational plan must be designed not just for the benign powder, but for the aggressive chemical lifecycle it inevitably undergoes.

Here is the comprehensive, field-proven guide to safely handling, processing, and disposing of (S)-ethyl 3-((tert-butoxycarbonyl)amino)butanoate.

I. The Self-Validating PPE System

A self-validating safety system ensures that if one layer of protection fails, the operational environment or a secondary layer prevents exposure.

• Hand Protection (Dynamic Protocol): For weighing the dry powder, standard Nitrile gloves (EN 374) are sufficient. However, during dissolution and deprotection, you will likely use Dichloromethane (DCM). Crucial Insight: Standard nitrile gloves provide less than 5 minutes of breakthrough resistance against DCM[5],[6]. When handling the DCM/TFA cleavage cocktail, you must upgrade to Silver Shield/4H gloves or use a strict double-gloving technique with heavy-duty nitrile, changing the outer glove immediately upon any splash contact[5].

• Eye and Face Protection: ANSI Z87.1 safety goggles are mandatory during all phases. During the Boc-deprotection phase, a full-face shield must be worn over the goggles. TFA causes severe, immediate skin burns and eye damage (H314)[4],.

• Respiratory & Body Protection: A flame-resistant (FR) lab coat with knit cuffs. Because the neat compound is a fine powder and the subsequent reagents (DCM, TFA) are highly volatile and toxic, all operations must be conducted inside a certified chemical fume hood operating at 80–100 feet per minute (fpm) face velocity[7].

II. Quantitative PPE & Solvent Compatibility Data

The following table summarizes the quantitative breakthrough data for the chemicals encountered during the lifecycle of (S)-ethyl 3-(Boc-amino)butanoate, dictating your PPE choices.

Chemical Agent	Primary Hazard Profile	Recommended Glove Material	Breakthrough Time	Required Engineering Control
(S)-ethyl 3-(Boc-amino)butanoate	Particulate / Mild Irritant	Standard Nitrile	> 480 min (Solid)	Fume Hood (Draft control)
Dichloromethane (DCM)	Carcinogen, CNS Depressant	Silver Shield / PVA	> 240 min	Fume Hood / Local Exhaust
Dimethylformamide (DMF)	Hepatotoxin, Teratogen	Butyl Rubber	> 240 min	Fume Hood
Trifluoroacetic Acid (TFA)	Severe Corrosive (H314)	Neoprene / Butyl Rubber	> 240 min	Fume Hood

III. Step-by-Step Operational & Disposal Methodology

This methodology integrates chemical handling with the necessary PPE transitions.

Phase 1: Weighing and Transfer

• Verify fume hood face velocity. Clear the deck of incompatible materials (strong oxidizers, bases).

• Don standard PPE: Safety goggles, FR lab coat, and single-layer nitrile gloves.

• Use an anti-static gun (e.g., Zerostat) on your weighing spatula and weigh boat. Causality: Boc-amino acid esters are often fine, statically charged powders that can easily aerosolize and contaminate the balance area.

• Transfer the weighed solid to a dry, appropriately sized round-bottom flask.

Phase 2: Dissolution and Coupling

• Transition to chemical-resistant gloves (Butyl rubber for DMF; Silver Shield for DCM)[5].

• Add the solvent (e.g., DMF or DCM) via a glass syringe or graduated cylinder.

• If performing a coupling reaction, introduce your coupling reagents (e.g., HBTU, DIEA) and stir[3].

Phase 3: Boc Deprotection (Maximum Hazard Phase)

• Upgrade PPE: Don a full-face shield. Ensure the sash of the fume hood is pulled down to the lowest workable height.

• Prepare a cleavage cocktail of 50% TFA in DCM[3]. Caution: TFA is highly corrosive to the respiratory tract and skin[4].

• Slowly add the TFA/DCM mixture to the substrate.

• Critical Self-Validating Step (Venting): The acidic cleavage of the Boc group generates equimolar amounts of isobutylene gas and carbon dioxide[3]. Never seal the reaction vessel. You must equip the flask with a venting needle or a mineral oil bubbler. Failing to vent will result in explosive overpressurization, shattering the glass and projecting corrosive TFA.

Phase 4: Quenching and Waste Segregation

• Upon reaction completion, concentrate the mixture under reduced pressure using a rotary evaporator equipped with a secondary cold trap to capture the highly volatile TFA and DCM.

• Disposal: Washings and distillates must be strictly segregated. Place the TFA/DCM waste into a clearly labeled, chemically compatible (e.g., HDPE) Halogenated Acidic Organic Waste container. Never mix this with standard non-halogenated solvent waste, as exothermic reactions can occur.

IV. Workflow & PPE Transition Visualization

The following diagram maps the operational workflow, highlighting the critical transitions in physical state and required PPE.

Operational workflow and PPE transition states for handling and deprotecting Boc-amino acid esters.

References

• Combi-Blocks. "Safety Data Sheet - (S)-Ethyl 3-((tert-butoxycarbonyl)amino)butanoate (CAS 166194-56-5)". Combi-Blocks Inc.
• BenchChem. "Physical and chemical properties of N-Boc-Benzotriazole / N-Boc-Amino Acid Handling". BenchChem.
• Fisher Scientific.
• Sigma-Aldrich.
• Argonne National Laboratory / OSHA.
• CDC / NIOSH. "Occupational Exposure to Methylene Chloride". Centers for Disease Control and Prevention.
• University of Michigan EHS. "Methylene Chloride Workplace Chemical Protection Program". UMich.edu.

Sources

• 1. combi-blocks.com [combi-blocks.com]
• 2. combi-blocks.com [combi-blocks.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. fishersci.com [fishersci.com]
• 5. aps.anl.gov [aps.anl.gov]
• 6. ftp.cdc.gov [ftp.cdc.gov]
• 7. ehs.umich.edu [ehs.umich.edu]